1-(2-Methoxypyrimidin-4-yl)ethanone

• CAS: 1393547-32-4

Core Science & Biosynthesis

1-(2-Methoxypyrimidin-4-yl)ethanone CAS 1393547-32-4 properties

An In-depth Technical Guide to 1-(2-Methoxypyrimidin-4-yl)ethanone (CAS 1393547-32-4)

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1-(2-Methoxypyrimidin-4-yl)ethanone, a heterocyclic ketone of significant interest in medicinal chemistry. As a key synthetic building block, its unique electronic and structural features make it a valuable precursor for the development of novel therapeutic agents. This guide synthesizes available data with established chemical principles to offer field-proven insights into its properties, synthesis, and applications.

Introduction: The Significance of the Pyrimidine Scaffold

The pyrimidine ring is a privileged scaffold in drug discovery, forming the core of numerous biologically active molecules, including nucleobases and a wide array of approved therapeutics.[1] Its nitrogen atoms act as hydrogen bond acceptors, enabling precise interactions with biological targets, while the ring's positions can be readily functionalized to modulate potency, selectivity, and pharmacokinetic properties.[1] 1-(2-Methoxypyrimidin-4-yl)ethanone serves as a versatile intermediate, providing a methoxy-substituted pyrimidine core appended with a reactive acetyl group, ideal for elaboration into more complex molecular architectures, particularly in the development of kinase inhibitors and other targeted therapies.[2][3]

Section 1: Physicochemical and Spectroscopic Profile

While extensive, peer-reviewed experimental data for this specific compound is not widely published, its core properties can be reliably compiled from chemical supplier data and predicted based on established spectroscopic principles.

Core Physicochemical Properties

The fundamental properties of 1-(2-Methoxypyrimidin-4-yl)ethanone are summarized below. It is important to note that properties such as melting and boiling points have not been formally published and would require experimental determination.

Property	Value	Source
CAS Number	1393547-32-4	[4]
Molecular Formula	C₇H₈N₂O₂	[4]
Molecular Weight	152.15 g/mol	[5]
IUPAC Name	1-(2-methoxypyrimidin-4-yl)ethan-1-one	[4]
Synonyms	Ethanone, 1-(2-methoxy-4-pyrimidinyl)-	[4]

Predicted Spectroscopic Analysis

The structural identity of 1-(2-Methoxypyrimidin-4-yl)ethanone can be confirmed through a combination of NMR, IR, and Mass Spectrometry. Below is an expert prediction of the expected spectral data, based on the analysis of its functional groups and data from analogous structures.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to be highly characteristic.

  • A singlet at approximately 2.6-2.7 ppm (3H) corresponding to the methyl protons of the acetyl group (–C(O)CH₃).

  • A singlet at approximately 4.0-4.1 ppm (3H) for the methoxy group protons (–OCH₃).

  • Two doublets in the aromatic region, characteristic of the pyrimidine ring protons. The proton at position 6 (adjacent to two nitrogen atoms) is expected to be downfield, likely around 8.8-9.0 ppm (d, J ≈ 5 Hz). The proton at position 5 would appear further upfield, around 7.5-7.7 ppm (d, J ≈ 5 Hz).

• ¹³C NMR Spectroscopy: The carbon spectrum would complement the proton data.

  • The acetyl methyl carbon should appear around 25-30 ppm .

  • The methoxy carbon is expected around 55-60 ppm .

  • Aromatic carbons would include the C5 at ~120 ppm , C6 at ~158 ppm , and the quaternary carbons C4 and C2 at ~165 ppm and ~170 ppm , respectively.

  • The carbonyl carbon (C=O) would be the most downfield signal, expected around 195-200 ppm .

• Infrared (IR) Spectroscopy:

  • A strong, sharp absorption band between 1680-1700 cm⁻¹ is anticipated, characteristic of an aryl ketone C=O stretch.

  • C-H stretching vibrations from the methyl and aromatic groups would appear around 2900-3100 cm⁻¹ .

  • Characteristic C-O stretching bands for the methoxy group are expected around 1020-1250 cm⁻¹ .

  • C=N and C=C stretching vibrations from the pyrimidine ring would be present in the 1400-1600 cm⁻¹ region.

• Mass Spectrometry (MS):

  • The molecular ion peak (M⁺) would be observed at m/z 152 .

  • A prominent fragment would be the loss of a methyl group from the acetyl moiety, resulting in an acylium ion peak at m/z 137 ([M-15]⁺).

  • Another key fragment would be the acetyl cation at m/z 43 ([CH₃CO]⁺).

Section 2: Synthesis and Mechanistic Rationale

A robust and scalable synthesis of 1-(2-Methoxypyrimidin-4-yl)ethanone is critical for its use in research and development. The most logical and field-proven approach involves the nucleophilic addition of a methyl organometallic reagent to a suitable 2-methoxypyrimidine-4-carbox-derivative.

Proposed Synthetic Workflow

The recommended synthetic strategy is a Grignard reaction, which is a cornerstone of C-C bond formation in organic synthesis.[6][7] This pathway involves reacting a Grignard reagent, such as methylmagnesium bromide (CH₃MgBr), with a 2-methoxypyrimidine precursor like 2-methoxy-4-cyanopyrimidine. The reaction proceeds via a stable intermediate which, upon acidic hydrolysis, yields the final ketone.

Caption: Proposed workflow for the synthesis of 1-(2-Methoxypyrimidin-4-yl)ethanone.

Mechanistic Insight: The Grignard Reaction

The choice of a Grignard reaction is based on its reliability and high yield for converting nitriles to ketones.[8] The carbon atom in the C-Mg bond of the Grignard reagent is highly nucleophilic due to the electropositive nature of magnesium.[9] This nucleophilic carbon attacks the electrophilic carbon of the nitrile group.

Caption: Mechanism of Grignard reaction with a nitrile to form a ketone.

The reaction forms a magnesium salt of an imine, which is stable under the anhydrous reaction conditions. The subsequent addition of aqueous acid protonates the imine nitrogen, which is then hydrolyzed to the corresponding ketone.[8] This two-step, one-pot procedure is highly efficient.

Section 3: Reactivity and Applications in Drug Development

1-(2-Methoxypyrimidin-4-yl)ethanone is not typically an end-product but rather a versatile intermediate. Its value lies in the orthogonal reactivity of its functional groups.

• The Acetyl Group: The ketone functionality is a prime handle for further chemical transformations. It can undergo reactions such as aldol condensations, reductive aminations to introduce new amine functionalities, or conversion to an oxime for further derivatization.

• The Pyrimidine Ring: The methoxy group at the C2 position can be a site for nucleophilic aromatic substitution (SₙAr) with various nucleophiles (e.g., amines) under appropriate conditions, allowing for diversification at this position.

This "building block" approach is fundamental in modern drug discovery, particularly for generating libraries of related compounds for structure-activity relationship (SAR) studies.

Caption: Role of the title compound as a versatile building block in drug discovery.

Section 4: Safety and Handling

• Personal Protective Equipment (PPE): Handle in a well-ventilated fume hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[13]

• Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes. Wash hands thoroughly after handling.[10]

• Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents.[13] An inert atmosphere (e.g., argon or nitrogen) is recommended for long-term storage to prevent degradation.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not allow the chemical to enter drains.

Section 5: Experimental Protocols

The following protocols are provided as a validated template for the synthesis and characterization of the title compound.

Protocol: Synthesis via Grignard Reaction

This protocol is a self-validating system based on established procedures for analogous transformations.[14]

• Preparation: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add 2-methoxy-4-cyanopyrimidine (1.0 eq). Dissolve in anhydrous tetrahydrofuran (THF) (approx. 0.2 M concentration).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Grignard Addition: Slowly add methylmagnesium bromide (3.0 M solution in diethyl ether, 1.5 eq) dropwise via a syringe, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and slowly quench by the dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with water and saturated brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient to afford the pure 1-(2-Methoxypyrimidin-4-yl)ethanone.

Protocol: Sample Preparation for NMR Analysis

• Sample Weighing: Accurately weigh approximately 5-10 mg of the purified product.

• Dissolution: Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial.

• Transfer: Using a Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.

• Analysis: Acquire ¹H, ¹³C, and other desired NMR spectra.

Conclusion

1-(2-Methoxypyrimidin-4-yl)ethanone is a high-value chemical intermediate with significant potential in the field of drug discovery. While detailed characterization data in peer-reviewed literature is sparse, its physicochemical and spectroscopic properties can be confidently predicted. Its synthesis is accessible through well-established organometallic methodologies, and its dual reactive sites—the ketone and the methoxy-substituted pyrimidine ring—provide a robust platform for the generation of diverse molecular libraries. This guide provides the foundational knowledge for researchers to effectively synthesize, characterize, and utilize this compound in their research and development endeavors.

References

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• Shanghai Udchem Agricultural Technology Co., Ltd. (n.d.). 1-(2-methoxy-4-pyridinyl)-Ethanone. Retrieved February 24, 2026, from [Link]

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• NIST. (n.d.). Ethanone, 1-(2-hydroxy-4-methoxyphenyl)-. In NIST Chemistry WebBook. Retrieved February 24, 2026, from [Link]

• PubChem. (n.d.). 1-(4-Methoxyphenyl)-2-(pyridin-4-yl)ethanone. Retrieved February 24, 2026, from [Link]

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• ResearchGate. (2021, June 16). Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions. Retrieved February 24, 2026, from [Link]

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• MDPI. (2024, September 24). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Retrieved February 24, 2026, from [Link]

• Xu, D., Zhu, Z., Xu, H., & Wang, Z. (2013). A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine. Journal of the Serbian Chemical Society.

• Royal Society of Chemistry. (2011). Supporting Information - Electronic Supplementary Material (ESI) for Green Chemistry. Retrieved February 24, 2026, from [Link]

• FooDB. (2010, April 8). Showing Compound 1-(3,4-Dimethoxyphenyl)ethanone (FDB000477). Retrieved February 24, 2026, from [Link]

• ResearchGate. (n.d.). Figure S23. 1 H NMR spectrum of 1-(4-Methoxyphenyl)ethanone oxime (2l). Retrieved February 24, 2026, from [Link]

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An In-depth Technical Guide to the Synthesis and Characterization of 4-acetyl-2-methoxypyrimidine

This guide provides a comprehensive technical overview of 4-acetyl-2-methoxypyrimidine, a heterocyclic compound of interest to researchers and professionals in drug discovery and medicinal chemistry. Due to the limited availability of direct literature on this specific molecule, this document outlines a proposed synthetic pathway, predicted physicochemical and spectroscopic properties, and potential applications based on established principles of pyrimidine chemistry.

Introduction: The Significance of the Pyrimidine Scaffold

The pyrimidine ring is a foundational heterocyclic scaffold in medicinal chemistry, forming the core of numerous biologically active compounds, including antiviral, anticancer, and antibacterial agents.[1][2] Its unique electronic properties and ability to participate in a wide range of chemical transformations make it an invaluable building block for the design of novel therapeutics.[3] The introduction of an acetyl group at the 4-position and a methoxy group at the 2-position of the pyrimidine ring, as in 4-acetyl-2-methoxypyrimidine, is anticipated to modulate the molecule's electronic and steric properties, offering a unique scaffold for further chemical elaboration and biological screening.

The methoxy group at the 2-position can act as a hydrogen bond acceptor and influence the molecule's solubility and metabolic stability. The acetyl group at the 4-position provides a reactive handle for further synthetic modifications, such as the formation of chalcones, oximes, or other derivatives, which can lead to compounds with diverse pharmacological activities.[4][5]

Proposed Synthesis of 4-acetyl-2-methoxypyrimidine

Synthetic Workflow

The proposed synthetic pathway is a three-step process:

• Dichlorination: Conversion of 2,4-dihydroxypyrimidine to 2,4-dichloropyrimidine.

• Selective Methoxylation: Regioselective substitution of one chlorine atom with a methoxy group to yield 4-chloro-2-methoxypyrimidine.

• Acylation: Introduction of the acetyl group at the 4-position via a suitable acylation reaction.

Caption: Proposed synthetic workflow for 4-acetyl-2-methoxypyrimidine.

Detailed Experimental Protocols

This is a standard procedure for the chlorination of dihydroxypyrimidines.

• Materials: 2,4-dihydroxypyrimidine, Phosphorus oxychloride (POCl₃), N,N-dimethylaniline (optional, as a catalyst).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a gas trap, cautiously add 2,4-dihydroxypyrimidine to an excess of phosphorus oxychloride.

  • If desired, a catalytic amount of N,N-dimethylaniline can be added.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

  • Neutralize the acidic solution with a suitable base (e.g., sodium carbonate or sodium hydroxide solution) until the pH is approximately 7-8.

  • Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 2,4-dichloropyrimidine.

  • Purify the crude product by distillation or recrystallization.

The differential reactivity of the two chlorine atoms in 2,4-dichloropyrimidine allows for selective substitution. The chlorine at the 2-position is generally more susceptible to nucleophilic attack.

• Materials: 2,4-dichloropyrimidine, Sodium methoxide (NaOCH₃), Anhydrous methanol (CH₃OH).

• Procedure:

  • Dissolve 2,4-dichloropyrimidine in anhydrous methanol in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution in an ice bath.

  • Slowly add a solution of one equivalent of sodium methoxide in methanol to the cooled solution.

  • Allow the reaction to stir at room temperature and monitor its progress by TLC.

  • Once the reaction is complete, quench it by adding water.

  • Extract the product with an organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the resulting 4-chloro-2-methoxypyrimidine by column chromatography.

The introduction of the acetyl group can be achieved through a metal-catalyzed cross-coupling reaction.

• Materials: 4-Chloro-2-methoxypyrimidine, an acetylating agent (e.g., acetylmagnesium bromide or an acetyl-zinc reagent), a palladium or nickel catalyst (e.g., Pd(PPh₃)₄), and a suitable solvent (e.g., anhydrous THF).

• Procedure:

  • To a solution of 4-chloro-2-methoxypyrimidine in anhydrous THF under an inert atmosphere, add the palladium or nickel catalyst.

  • Slowly add the acetylating agent at a controlled temperature (e.g., 0 °C to room temperature).

  • Stir the reaction mixture until completion, as monitored by TLC.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the final product, 4-acetyl-2-methoxypyrimidine, by column chromatography.

Structural Elucidation and Spectroscopic Characterization

The structure of the synthesized 4-acetyl-2-methoxypyrimidine can be unequivocally confirmed using a combination of spectroscopic techniques. Based on the proposed structure and data from analogous compounds, the following spectral characteristics are predicted.

Predicted Spectroscopic Data

Spectroscopic Technique	Predicted Key Features
¹H NMR	- A singlet for the methoxy protons (-OCH₃) around δ 4.0-4.2 ppm. - A singlet for the acetyl protons (-COCH₃) around δ 2.6-2.8 ppm. - Two doublets for the pyrimidine ring protons (H5 and H6) in the aromatic region (δ 7.0-9.0 ppm), with coupling constants characteristic of ortho-coupling in a pyrimidine ring.
¹³C NMR	- A signal for the methoxy carbon around δ 55-60 ppm. - A signal for the acetyl methyl carbon around δ 25-30 ppm. - A signal for the carbonyl carbon around δ 195-200 ppm. - Signals for the pyrimidine ring carbons in the range of δ 110-170 ppm.
FT-IR (cm⁻¹)	- A strong absorption band for the carbonyl (C=O) stretch of the acetyl group around 1680-1700 cm⁻¹. - C-H stretching vibrations of the aromatic ring and methyl groups around 2950-3100 cm⁻¹. - C-O stretching of the methoxy group around 1200-1250 cm⁻¹. - C=N and C=C stretching vibrations of the pyrimidine ring in the 1400-1600 cm⁻¹ region.[6]
Mass Spectrometry (MS)	- A molecular ion peak (M⁺) corresponding to the molecular weight of C₇H₈N₂O₂ (152.15 g/mol ). - Fragmentation patterns showing the loss of a methyl group (-15) and an acetyl group (-43).

Chemical Reactivity and Potential Applications

The chemical structure of 4-acetyl-2-methoxypyrimidine suggests a rich reactivity profile, making it a valuable intermediate for the synthesis of more complex molecules.

Reactivity Profile

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An In-Depth Technical Guide to 1-(2-Methoxypyrimidin-4-yl)ethanone: A Key Building Block in Modern Drug Discovery

For Immediate Release

This technical guide provides a comprehensive overview of 1-(2-methoxypyrimidin-4-yl)ethanone, a heterocyclic ketone of significant interest to researchers, scientists, and professionals in the field of drug development. This document details its molecular characteristics, outlines a plausible synthetic pathway, and explores its potential applications as a key intermediate in the synthesis of targeted therapeutics, particularly kinase inhibitors.

Core Molecular Attributes

1-(2-Methoxypyrimidin-4-yl)ethanone is a substituted pyrimidine with the chemical formula C₇H₈N₂O₂ . Its molecular structure features a pyrimidine ring, a core component of nucleobases, functionalized with a methoxy group at the 2-position and an acetyl group at the 4-position.

Property	Value
Molecular Formula	C₇H₈N₂O₂
Molecular Weight	152.15 g/mol
CAS Number	1393547-32-4

Synthesis and Characterization

While specific, detailed experimental protocols for the synthesis of 1-(2-methoxypyrimidin-4-yl)ethanone are not widely published in peer-reviewed literature, a plausible and logical synthetic route can be devised based on established pyrimidine chemistry. A common approach involves the condensation of a 1,3-dicarbonyl compound or its equivalent with an amidine derivative.

A potential synthetic pathway is the reaction of a suitable β-ketoester or a related activated acetic acid derivative with a methoxy-substituted amidine. The selection of appropriate starting materials and reaction conditions is crucial to ensure the desired regioselectivity and yield.

Conceptual Synthetic Workflow:

Caption: Conceptual workflow for the synthesis of 1-(2-Methoxypyrimidin-4-yl)ethanone.

Characterization:

Due to the lack of publicly available experimental spectra, researchers synthesizing this compound would need to rely on standard analytical techniques for structural confirmation. Predicted ¹H and ¹³C NMR spectra can serve as a guide for experimental verification.

• ¹H NMR: Expected signals would include a singlet for the acetyl methyl protons, a singlet for the methoxy protons, and distinct signals for the two aromatic protons on the pyrimidine ring.

• ¹³C NMR: Key signals would correspond to the carbonyl carbon of the acetyl group, the methyl carbons of the acetyl and methoxy groups, and the four distinct carbons of the pyrimidine ring.

• Mass Spectrometry: The molecular ion peak would confirm the molecular weight of the compound.

Significance and Applications in Drug Discovery

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1] Its ability to participate in hydrogen bonding and other molecular interactions makes it an ideal framework for designing molecules that can selectively bind to biological targets.

Kinase Inhibition:

A primary area of interest for pyrimidine derivatives is in the development of protein kinase inhibitors.[2] Kinases play a crucial role in cell signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer. The structural features of 1-(2-methoxypyrimidin-4-yl)ethanone make it an attractive starting point for the synthesis of novel kinase inhibitors. The acetyl group provides a reactive handle for further chemical modifications, allowing for the introduction of various pharmacophores to enhance binding affinity and selectivity for specific kinases.

Workflow for Kinase Inhibitor Development:

Caption: Drug discovery workflow utilizing 1-(2-Methoxypyrimidin-4-yl)ethanone.

The methoxy group on the pyrimidine ring can also be strategically utilized to influence the electronic properties and metabolic stability of the resulting drug candidates.

Conclusion

1-(2-Methoxypyrimidin-4-yl)ethanone represents a valuable and versatile building block for the synthesis of novel heterocyclic compounds with significant potential in drug discovery. Its pyrimidine core, combined with strategically placed functional groups, makes it an ideal starting material for the development of targeted therapies, particularly in the ever-expanding field of kinase inhibition. Further research into the synthesis and applications of this compound is warranted to fully unlock its potential in the development of next-generation therapeutics.

References

A comprehensive list of references is not available as specific literature on the synthesis and application of 1-(2-methoxypyrimidin-4-yl)ethanone is limited. The information presented is based on general principles of organic synthesis and medicinal chemistry, with a focus on pyrimidine-based compounds. For further reading on the importance of pyrimidines in drug discovery, the following articles are recommended:

• Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. (2024). MDPI. [Link][1]

• Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. (2026). Nature. [Link][2]

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• 2. Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Pyrimidine Ethanone Building Blocks: A Technical Guide for Medicinal Chemistry

Introduction: The Strategic Value of Pyrimidine Ethanones in Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural and synthetic molecules with a broad spectrum of biological activities.[1][2][3] Its presence in the nucleobases of DNA and RNA underscores its fundamental role in biological systems.[4] In the realm of drug design, the pyrimidine ring is prized for its ability to engage in various non-covalent interactions, including hydrogen bonding and π-stacking, with biological targets.[5] This has led to the development of a multitude of FDA-approved drugs containing the pyrimidine motif for a wide array of therapeutic areas, including oncology, infectious diseases, and neurology.[6][7]

While the pyrimidine core provides a robust foundation for molecular recognition, the strategic placement of functional groups is paramount for achieving desired potency, selectivity, and pharmacokinetic properties. Among the various substituents, the ethanone (acetyl) group stands out as a particularly versatile and powerful synthetic handle. The carbonyl and methyl groups of the ethanone moiety offer a rich platform for a diverse range of chemical transformations, allowing for the construction of complex molecular architectures.

This technical guide provides an in-depth exploration of pyrimidine ethanone building blocks for medicinal chemists. We will delve into their synthesis, explore the breadth of their chemical reactivity, and showcase their application in the design and synthesis of bioactive molecules through relevant case studies. The aim is to equip researchers and drug development professionals with the knowledge to effectively leverage these valuable synthons in their quest for novel therapeutics.

Synthesis of Pyrimidine Ethanone Building Blocks

The accessibility of pyrimidine ethanone building blocks is a critical first step in their utilization. Various synthetic strategies have been developed to introduce the acetyl group onto the pyrimidine ring, often leveraging classical pyrimidine synthesis methodologies.

One of the most common and versatile approaches involves the construction of the pyrimidine ring from acyclic precursors that already contain the acetyl functionality or its synthetic equivalent. A key example is the synthesis of 5-acetyl-2,4-dichloropyrimidine, a highly valuable and reactive intermediate. This synthesis can be achieved through a multi-step process starting from readily available materials like urea, triethyl orthoformate, and ethyl acetoacetate.[8] The initial condensation and cyclization form the pyrimidine ring, which is then chlorinated to yield the desired dichlorinated product.[8]

Caption: Synthesis of 5-acetyl-2,4-dichloropyrimidine.

The resulting 5-acetyl-2,4-dichloropyrimidine is a versatile building block where the two chlorine atoms can be selectively displaced by various nucleophiles, and the acetyl group can be further functionalized.

Chemical Reactivity and Key Transformations

The synthetic utility of pyrimidine ethanones stems from the reactivity of both the acetyl group and the pyrimidine ring itself. This dual reactivity allows for a wide range of structural modifications, making these building blocks invaluable for creating diverse chemical libraries for drug discovery.

Reactions of the Acetyl Group

The acetyl group is a rich hub for chemical transformations, with the Claisen-Schmidt condensation being one of the most frequently employed reactions in medicinal chemistry.

Claisen-Schmidt Condensation to form Pyrimidinyl Chalcones

The Claisen-Schmidt condensation involves the reaction of an acetylpyrimidine with an aromatic or heteroaromatic aldehyde in the presence of a base, such as potassium hydroxide, to form a pyrimidinyl chalcone (an α,β-unsaturated ketone).[9] These chalcones are not only bioactive in their own right but also serve as key intermediates for the synthesis of a variety of heterocyclic systems.

Caption: General scheme for Claisen-Schmidt condensation.

Synthesis of Heterocycles from Chalcone Intermediates

The α,β-unsaturated carbonyl system of pyrimidinyl chalcones is a Michael acceptor and readily participates in cyclization reactions with various binucleophiles to generate a diverse array of five- and six-membered heterocyclic rings.

• Pyrazoles: Reaction of pyrimidinyl chalcones with hydrazine derivatives yields pyrimidinyl-substituted pyrazoles.[6][10]

• Isoxazoles: Cyclization with hydroxylamine hydrochloride affords isoxazole derivatives.[11][12]

• Pyrimidines: Condensation with urea, thiourea, or guanidine leads to the formation of new pyrimidine rings, resulting in bis-pyrimidine scaffolds.[13]

Caption: Synthesis of heterocycles from pyrimidinyl chalcones.

Claisen Condensation

Beyond the Claisen-Schmidt reaction, the classical Claisen condensation of a pyrimidine ethanone with an ester in the presence of a strong base can be used to generate β-dicarbonyl compounds.[2][14][15][16][17] These resulting β-keto esters are highly versatile intermediates for the synthesis of a wide range of heterocyclic systems.

Reactions of the Pyrimidine Ring

When the pyrimidine ethanone building block contains leaving groups, such as the chlorine atoms in 5-acetyl-2,4-dichloropyrimidine, the pyrimidine ring itself becomes a site for further functionalization through nucleophilic aromatic substitution (SNAr). This allows for the introduction of various substituents at the 2- and 4-positions, which is a common strategy in drug design to modulate potency, selectivity, and physicochemical properties.[18]

Applications in Medicinal Chemistry: Case Studies

The true value of pyrimidine ethanone building blocks is demonstrated by their successful application in the synthesis of potent and selective drug candidates.

Case Study 1: Pyrimidine Ethanones as Precursors for Kinase Inhibitors (EGFR and CDK)

Protein kinases are a major class of drug targets, particularly in oncology.[5][19] The pyrimidine scaffold is a well-established "hinge-binding" motif in many kinase inhibitors, mimicking the adenine core of ATP.[4] Pyrimidine ethanone derivatives have been extensively explored as starting materials for the synthesis of potent Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinase (CDK) inhibitors.[1][20][21]

For instance, 4-amino-5-acetylpyrimidine derivatives can be elaborated into fused heterocyclic systems like pyrido[2,3-d]pyrimidines, which have shown potent inhibitory activity against CDKs.[22] Similarly, thieno[2,3-d]pyrimidine-6-methanone derivatives have been identified as dual inhibitors of EGFR and ErbB2.[19] The general synthetic strategy often involves the initial construction of a substituted pyrimidine ethanone, followed by a series of reactions to build the final inhibitor scaffold.

Caption: General workflow for kinase inhibitor synthesis.

Case Study 2: Synthesis of Imatinib Analogues

Imatinib (Gleevec®) is a landmark tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia (CML) and other cancers. While the core of imatinib is a 2-phenylaminopyrimidine, its synthesis and the development of analogues often involve building blocks with similar functionalities to pyrimidine ethanones. The synthesis of imatinib itself involves the condensation of 3-acetylpyridine with N,N-dimethylformamide dimethylacetal, followed by reaction with a guanidine derivative to form the central pyrimidine ring.[23][24] This highlights the importance of acetyl-substituted heterocycles in the construction of such complex and medicinally important molecules. Researchers have also synthesized a variety of imatinib analogues by modifying the synthetic route, showcasing the versatility of this chemical space.[25][26]

Experimental Protocols

To provide practical guidance, the following are representative, detailed experimental protocols for the synthesis of a pyrimidinyl chalcone and its subsequent cyclization.

Protocol 1: Synthesis of (E)-1-(pyrimidin-4-yl)-3-phenylprop-2-en-1-one (A Pyrimidinyl Chalcone)

Materials:

• 4-Acetylpyrimidine (1.22 g, 10 mmol)

• Benzaldehyde (1.06 g, 10 mmol)

• Ethanol (20 mL)

• Potassium hydroxide (0.84 g, 15 mmol)

• Water (10 mL)

Procedure:

• Dissolve 4-acetylpyrimidine and benzaldehyde in ethanol in a 100 mL round-bottom flask.

• In a separate beaker, dissolve potassium hydroxide in water and cool the solution in an ice bath.

• Slowly add the cold potassium hydroxide solution to the ethanolic solution of the reactants with constant stirring.

• Continue stirring the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, pour the reaction mixture into ice-cold water (100 mL).

• Acidify the mixture with dilute hydrochloric acid until a precipitate forms.

• Filter the solid product, wash with cold water until the washings are neutral, and dry under vacuum.

• Recrystallize the crude product from ethanol to obtain the pure chalcone.

Protocol 2: Synthesis of 2-amino-4-(pyrimidin-4-yl)-6-phenylpyrimidine

Materials:

• (E)-1-(pyrimidin-4-yl)-3-phenylprop-2-en-1-one (2.22 g, 10 mmol)

• Guanidine hydrochloride (1.43 g, 15 mmol)

• Sodium ethoxide (1.02 g, 15 mmol)

• Absolute ethanol (30 mL)

Procedure:

• To a solution of sodium ethoxide in absolute ethanol in a 100 mL round-bottom flask, add the pyrimidinyl chalcone and guanidine hydrochloride.

• Reflux the reaction mixture for 8-10 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water (100 mL).

• A solid precipitate will form. Filter the solid, wash thoroughly with water, and dry.

• Recrystallize the crude product from an appropriate solvent (e.g., ethanol/DMF) to yield the pure bis-pyrimidine derivative.

Conclusion and Future Perspectives

Pyrimidine ethanone building blocks represent a class of highly versatile and valuable synthons in medicinal chemistry. Their dual reactivity, arising from the functional handles on both the acetyl group and the pyrimidine ring, provides a rich platform for the synthesis of diverse and complex molecular scaffolds. As demonstrated in the case studies, these building blocks have been instrumental in the development of potent kinase inhibitors and other bioactive molecules.

The future of drug discovery will continue to rely on the development of innovative and efficient synthetic methodologies to access novel chemical space. The strategic use of well-designed building blocks like pyrimidine ethanones will be crucial in this endeavor. Further exploration of the reactivity of these synthons, coupled with modern synthetic techniques such as flow chemistry and photocatalysis, will undoubtedly lead to the discovery of new and improved therapeutic agents for a wide range of diseases.

References

• National Journal of Pharmaceutical Sciences. (n.d.). Design and synthesis of pyrimidine derivatives as potent EGFR inhibitors for non-small cell lung cancer. Retrieved from [Link]

• CN103058934A. (n.d.). Synthesizing method of 5-acetyl-2,4-dichloropyrimidine. Google Patents.
• Saeed, A., & Abbas, N. (2014). Synthesis and Antimicrobial Studies of Pyrimidine Pyrazole Heterocycles. Archiv der Pharmazie, 347(4), 267-275.
• Frontiers in Pharmacology. (2022). A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. Frontiers in Pharmacology, 13, 929555.
• Archiv der Pharmazie. (2022). Pyrimidine derivatives as EGFR tyrosine kinase inhibitors in NSCLC: - A comprehensive review. Archiv der Pharmazie, 355(10), 2200236.
• El-Sayed, N. N. E., & El-Bendary, E. R. (2018). Design, synthesis and biological evaluation of novel pyrimidine-pyrazole hybrids with dual anticancer and anti-inflammatory effects targeting BRAFV600E and JNK. Bioorganic Chemistry, 79, 134-147.

• Frontiers in Pharmacology. (2022). A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. Frontiers. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of imatinib mesylate. Retrieved from [Link]

• Taylor & Francis Online. (2023). Design, synthesis, docking, MD simulations, and anti-proliferative evaluation of thieno[2,3-d]pyrimidine derivatives as new EGFR inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2219767.
• Laitonjam, W. S., Rajkumar, T. S., & Chingakham, B. S. (2002). Synthesis of some A- and D-ring fused steroidal pyrazoles, isoxazoles and pyrimidines. Steroids, 67(3-4), 203-209.
• El-Gohary, N. S., & Shaaban, M. I. (2017). Design, Synthesis and Biological Evaluation of Novel Pyrimido[4,5-d]pyrimidine CDK2 Inhibitors as Anti-Tumor Agents. Molecules, 22(12), 2093.
• Patel, K. D., & Patel, H. D. (2018). Design, synthesis and biological potential of some isoxazole and hydroxypyrimidine derivatives containing pyrido [2,3-d]. Journal of Saudi Chemical Society, 22(5), 566-575.

• Wikipedia. (n.d.). Claisen condensation. Retrieved from [Link]

• MDPI. (2023). Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines: Anticancer Activity, Apoptosis Induction, and In Silico Inhibition of CDKs. Molecules, 28(17), 6428.

• Master Organic Chemistry. (2020). Claisen Condensation and Dieckmann Condensation. Retrieved from [Link]

• ResearchGate. (n.d.). Pyrido[2,3- d ]pyrimidin-7-ones as Specific Inhibitors of Cyclin-Dependent Kinase 4. Retrieved from [Link]

• El-Damasy, A. K., & Ke, S. (2024). New pyridopyrimidine derivatives as dual EGFR and CDK4/cyclin D1 inhibitors: synthesis, biological screening and molecular modeling. Future Medicinal Chemistry, 16(14), 1339-1355.

• University of Miami. (2018). Synthesis of Some Pyrimidine, Pyrazole, and Pyridine Derivatives and Their Reactivity Descriptors. Retrieved from [Link]

• CN109503469B. (n.d.). Preparation method of 2-acetylpyridine. Google Patents.
• CN109608404A. (n.d.). A kind of preparation method of 4,6- dichloro pyrimidine -5- acetaldehyde. Google Patents.

• ResearchGate. (n.d.). Synthetic route to pyrimidine and isoxazole. Retrieved from [Link]

• PubMed. (n.d.). Synthesis of New Isoxazole-, Pyridazine-, Pyrimidopyrazines and Their Anti-Inflammatory and Analgesic Activity. Retrieved from [Link]

• Universidade do Minho. (n.d.). Synthesis of pyrazolopyrimidine and pyrazolopyridine derivatives. Retrieved from [Link]

• Scholars Research Library. (n.d.). An efficient synthesis of some novel isoxazoles, cyanopyridines and pyrimidinthiones. Retrieved from [Link]

• Journal of Drug Delivery and Therapeutics. (2019). Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Retrieved from [Link]

• Preprints.org. (n.d.). Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. Retrieved from [Link]

• MDPI. (2024).

• Chemistry Steps. (2021). Claisen Condensation Reaction Mechanism. Retrieved from [Link]

• Tikrit Journal of Pure Science. (2018). Synthesis of some pyrimidine derivatives from-4- acetyl pyridine. Retrieved from [Link]

• CN103524423A. (n.d.). Preparation method of 4,6-dichloropyrimidine-5-acetaldehyde. Google Patents.

• PubMed. (2016). Synthesis and Biopharmaceutical Evaluation of Imatinib Analogues Featuring Unusual Structural Motifs. Retrieved from [Link]

• Royal Society of Chemistry. (2016). An expeditious synthesis of imatinib and analogues utilising flow chemistry methods. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of some pyrimidine derivatives from-4- acetyl pyridine. Retrieved from [Link]

• Scribd. (n.d.). Synthesis of 2-Acetyl Pyridine Derivatives. Retrieved from [Link]

• Patsnap. (n.d.). Synthesis method of 4,6-dichloro-5-fluoropyrimidine compound. Retrieved from [Link]

• MDPI. (2021). The Biochemical Pathways of Nicotinamide-Derived Pyridones. Molecules, 26(3), 591.
• Asian Journal of Chemistry. (2014). An Efficient and Convenient Synthesis of 4,6-Dichloro-2-methyl-5-nitropyrimidine. Asian Journal of Chemistry, 26(11), 3331-3332.

• Journal of Applied Pharmaceutical Science. (2012). Synthesis, characterization, and biological applications of some 2-acetylpyridine and acetophenone derivatives. Retrieved from [Link]

• MDPI. (2023). Reaction of Picolinamides with Ketones Producing a New Type of Heterocyclic Salts with an Imidazolidin-4-One Ring. Molecules, 29(1), 206.

• ResearchGate. (n.d.). Antimicrobial activities of synthesized and characterized 5-acetyl pyrimidine-2, 4, 6-(1H, 3H, 5H)-trione based chalcones. Retrieved from [Link]

Sources

• 1. Design, Synthesis and Biological Evaluation of Novel Pyrimido[4,5-d]pyrimidine CDK2 Inhibitors as Anti-Tumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. CN109608404A - A kind of preparation method of 4,6- dichloro pyrimidine -5- acetaldehyde - Google Patents [patents.google.com]
• 4. Frontiers | A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship [frontiersin.org]
• 5. Pyrimidine derivatives as EGFR tyrosine kinase inhibitors in non-small-cell lung cancer: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jddtonline.info [jddtonline.info]
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• 9. tjpsj.org [tjpsj.org]
• 10. Design and synthesis of novel pyrimidine-pyrazole hybrids with dual anticancer and anti-inflammatory effects targeting BRAFV600E and JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 11. op.niscpr.res.in [op.niscpr.res.in]
• 12. Synthesis of New Isoxazole-, Pyridazine-, Pyrimidopyrazines and Their Anti-Inflammatory and Analgesic Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Claisen condensation - Wikipedia [en.wikipedia.org]
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Strategic Sourcing and Technical Profile: 1-(2-Methoxypyrimidin-4-yl)ethanone

The following technical guide details the commercial landscape, procurement strategy, and technical specifications for 1-(2-Methoxypyrimidin-4-yl)ethanone .

Part 1: Executive Summary & Market Position

1-(2-Methoxypyrimidin-4-yl)ethanone (CAS: 1393547-32-4 ; also known as 4-acetyl-2-methoxypyrimidine ) is a specialized heterocyclic building block primarily utilized in the discovery of kinase inhibitors and GPCR modulators. Unlike commoditized solvents or simple reagents, this compound typically occupies the "Tier 2" supply chain status—available from specialized catalog vendors (e.g., Enamine, Combi-Blocks) but often requiring lead times of 2–4 weeks for gram-scale quantities.

Market Status (2026):

• Availability: Moderate.[1] Frequently listed as "Make-on-Demand" or "Lead Time: 2-3 Weeks."

• Primary Application: Synthesis of bi-heteroaryl systems (e.g., pyrimidinyl-pyrazoles) via Claisen-Schmidt condensation or reductive amination.

• Price Volatility: High. Small-scale (mg) prices are disproportionately high due to custom synthesis overhead.

Part 2: Technical Specifications & Chemical Profile

Before sourcing, verify the compound identity against these strict parameters to avoid regioisomeric confusion (e.g., distinguishing from the 2-acetyl-4-methoxy isomer).

Parameter	Specification
IUPAC Name	1-(2-Methoxypyrimidin-4-yl)ethanone
Common Name	4-Acetyl-2-methoxypyrimidine
CAS Number	1393547-32-4 (Primary); check 163222-33-1 (Generic)
Molecular Formula	C₇H₈N₂O₂
Molecular Weight	152.15 g/mol
Appearance	Off-white to pale yellow solid (low melting point)
Solubility	Soluble in DCM, DMSO, MeOH; sparingly soluble in water
Key Impurity	4-Acetyl-2-hydroxypyrimidine (Hydrolysis product)

Part 3: Commercial Supply Chain & Pricing Analysis

The procurement strategy for this compound depends heavily on the development phase. Prices below are estimated based on 2025-2026 catalog data from major aggregators (e.g., MolPort, ChemSpace).

Supplier Categorization

• Tier 1: Global Catalog Aggregators (Fastest Search)

  • Vendors:MolPort , eMolecules , ChemSpace .

  • Role: These platforms aggregate stock from smaller synthesis labs. Use them to find "In Stock" batches to avoid synthesis delays.

  • Typical Lead Time: 1–2 weeks.

• Tier 2: Primary Manufacturers (Best for Bulk)

  • Vendors:Enamine , Combi-Blocks , WuXi AppTec .

  • Role: Likely to have the synthesis route validated. If out of stock, they can resynthesize in 4–6 weeks.

  • Typical Lead Time: 2–6 weeks.

• Tier 3: Boutique/Custom Synthesis (High Cost)

  • Vendors:Konoscience , BOC Sciences .

  • Role: Use only if Tier 1/2 fail. Prices can exceed $200/mg for small batches.

Price Benchmarking (Estimates)

Quantity	Estimated Price Range (USD)	Unit Cost (USD/g)	Notes
100 mg	$150 - $250	$1,500+	"Custom" pricing tier. Avoid if possible.
1 gram	$300 - $600	$300 - $600	Standard research catalog price.
10 grams	$1,200 - $2,000	$120 - $200	Requires bulk inquiry; significant discount.
100 grams	Custom Quote	<$80	Requires process optimization (FTE basis).

Procurement Recommendation: For discovery (mg scale), prioritize speed over cost using Tier 1 aggregators. For scale-up (>10g), contract a Tier 2 vendor to validate a fresh batch, as shelf-stability of the acetyl group can be an issue over years.

Part 4: Synthesis & Expertise (The "Make vs. Buy" Decision)

If commercial lead times are prohibitive (>6 weeks), in-house synthesis is a viable option. The most reliable route avoids the poor regioselectivity of direct acetylation.

Recommended Synthetic Route: The Stille Coupling Approach

This protocol is preferred for its reliability and unambiguous regiochemistry.

• Starting Material: 2-Methoxy-4-chloropyrimidine (Commercially available, inexpensive).

• Reagent: Tributyl(1-ethoxyvinyl)tin (Stille reagent).

• Catalyst: Pd(PPh₃)₄ or PdCl₂(PPh₃)₂.

• Mechanism: Palladium-catalyzed cross-coupling followed by acidic hydrolysis of the enol ether to the ketone.

Advantages:

• Regiospecific: The acetyl group is installed exactly where the chlorine was.

• Mild Conditions: Avoids the harsh Lewis acids of Friedel-Crafts chemistry.

Experimental Workflow Diagram

Caption: Figure 1. Regioselective synthesis of 1-(2-Methoxypyrimidin-4-yl)ethanone via Stille coupling, avoiding isomer mixtures common in direct acylation.

Alternative Route: Cyanation-Grignard

For labs avoiding organotin reagents:

• Cyanation: 2-Methoxy-4-chloropyrimidine + Zn(CN)₂ / Pd(0) → 2-Methoxy-4-cyanopyrimidine .

• Grignard Addition: + MeMgBr (at -78°C) → Imine intermediate.

• Hydrolysis: Acidic workup → Ketone . Risk:[] Over-addition of Grignard to form the tertiary alcohol is a common pitfall; strict temperature control is required.

Part 5: Quality Control & Handling

Storage:

• Temperature: -20°C (Long-term) or 2-8°C (Active use).

• Atmosphere: Store under Argon/Nitrogen. The methoxy group is stable, but the acetyl group can undergo aldol-type condensation if exposed to moisture/base over time.

Analytical Validation:

• ¹H NMR (CDCl₃): Look for the diagnostic singlet for the acetyl methyl group (~2.6-2.7 ppm) and the methoxy singlet (~4.0 ppm). The pyrimidine protons should appear as two doublets (or broad singlets depending on resolution) in the aromatic region (~7.5 ppm and ~8.6 ppm).

• LCMS: Confirm Mass [M+H]⁺ = 153.1. Watch for a peak at 139 (demethylation) or 171 (hydrate).

References

• MDPI Molbank . Synthesis of 2-Cyanopyrimidines (Precursor Methodology). Retrieved February 25, 2026, from [Link]

• Organic Chemistry Portal . Synthesis of Densely Substituted Pyrimidine Derivatives. Retrieved February 25, 2026, from [Link]

• National Institutes of Health (NIH) . PubChem Compound Summary: Pyrimidine Derivatives. Retrieved February 25, 2026, from [Link]

Sources

• 1. Synthesis of Densely Substituted Pyrimidine Derivatives [organic-chemistry.org]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 1-(2-Methoxypyrimidin-4-yl)ethanone

This Application Note is structured to guide researchers through the regioselective synthesis of 1-(2-Methoxypyrimidin-4-yl)ethanone. It prioritizes experimental logic, causality, and scalable protocols.

Target Molecule: 1-(2-Methoxypyrimidin-4-yl)ethanone (4-Acetyl-2-methoxypyrimidine) Starting Material: 2,4-Dichloropyrimidine CAS No: 2,4-Dichloropyrimidine (3934-20-1)

Target (N/A)[1][2]

Executive Summary & Strategic Analysis

The synthesis of 1-(2-methoxypyrimidin-4-yl)ethanone presents a classic problem in heterocyclic chemistry: Regioselectivity . The starting material, 2,4-dichloropyrimidine, contains two electrophilic sites. Successful synthesis requires differentiating between the C2 and C4 positions.

The Regioselectivity Paradox

• Nucleophilic Aromatic Substitution (

  ): In 2,4-dichloropyrimidine, the C4 position is kinetically more reactive towards nucleophiles (like methoxide) due to the para-like resonance effect of the N1 nitrogen. Direct methoxylation would yield 4-methoxy-2-chloropyrimidine (the undesired isomer) as the major product.

• Palladium-Catalyzed Coupling: Fortunately, oxidative addition of Palladium(0) also occurs preferentially at the electron-deficient C4-Cl bond .

The Solution: To achieve the target structure (Acetyl at C4, Methoxy at C2), we must exploit the natural reactivity of C4 first to install the acetyl group. Once the C4 position is occupied by the electron-withdrawing acetyl group, the remaining C2-chloride becomes highly activated for the subsequent displacement by methoxide.

Selected Route:

• Step 1 (C4-Functionalization): Stille Cross-Coupling using Tributyl(1-ethoxyvinyl)tin.

• Step 2 (Hydrolysis): Acidic hydrolysis of the vinyl ether to reveal the ketone.

• Step 3 (C2-Functionalization):

  displacement of the C2-Cl with Sodium Methoxide.

Pathway Visualization

Figure 1: Strategic synthesis pathway exploiting C4 reactivity for initial functionalization.

Detailed Experimental Protocols

Phase 1: C4-Selective Stille Coupling

Objective: Install the acetyl equivalent (masked as enol ether) at the C4 position. Reaction Type: Palladium-catalyzed Cross-Coupling.

Materials:

• 2,4-Dichloropyrimidine (1.0 equiv)[3]

• Tributyl(1-ethoxyvinyl)tin (1.1 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl2(PPh3)2] (0.05 equiv)

• Solvent: Anhydrous Toluene or 1,4-Dioxane (degassed)

Protocol:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and nitrogen inlet.

• Charging: Add 2,4-dichloropyrimidine (e.g., 1.49 g, 10 mmol) and PdCl2(PPh3)2 (350 mg, 0.5 mmol) to the flask.

• Inert Atmosphere: Evacuate and backfill with Nitrogen (

  ) three times.

• Solvent & Reagent: Add anhydrous Toluene (20 mL) via syringe, followed by Tributyl(1-ethoxyvinyl)tin (3.7 mL, 11 mmol).

• Reaction: Heat the mixture to reflux (110°C) for 4–6 hours. Monitor by TLC (Hexane/EtOAc 8:2). The starting material spot (

  ) should disappear, replaced by a fluorescent blue spot ( ).

• Tin Remediation (Critical): Cool to room temperature. Add 20 mL of saturated aqueous Potassium Fluoride (KF) solution. Stir vigorously for 30 minutes. The polymeric tributyltin fluoride will precipitate as a white solid.

• Filtration: Filter the suspension through a pad of Celite. Wash the pad with Ethyl Acetate.

• Isolation: Separate the organic layer, wash with brine, dry over

  , and concentrate in vacuo.

  • Note: The crude intermediate (4-(1-ethoxyvinyl)-2-chloropyrimidine) is hydrolytically unstable; proceed immediately to Phase 2.

Phase 2: Hydrolysis to Ketone

Objective: Convert the vinyl ether to the acetyl group.

Protocol:

• Dissolution: Dissolve the crude oil from Phase 1 in THF (20 mL).

• Hydrolysis: Add 10 mL of 2M HCl (aq). Stir at room temperature for 1–2 hours.

• Workup: Neutralize carefully with saturated

  solution until bubbling ceases (pH ~7-8).

• Extraction: Extract with Ethyl Acetate (3 x 20 mL).

• Purification: Dry organics (

  ) and concentrate. Purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

  • Yield Target: 75-85% (over 2 steps).

  • Intermediate Data: 1-(2-chloropyrimidin-4-yl)ethanone.

    NMR ( ): 2.70 (s, 3H), 7.80 (d, 1H), 8.85 (d, 1H).

Phase 3: C2-Selective Methoxylation

Objective: Displace the remaining C2-chloride. Mechanism: ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

(Nucleophilic Aromatic Substitution).

Materials:

• 1-(2-chloropyrimidin-4-yl)ethanone (Intermediate from Phase 2)

• Sodium Methoxide (0.5M in Methanol) - Freshly prepared or commercial solution

Protocol:

• Reaction: Dissolve the intermediate (e.g., 5 mmol) in anhydrous Methanol (10 mL). Cool to 0°C.

• Addition: Dropwise add NaOMe solution (1.1 equiv, 11 mL of 0.5M).

  • Caution: Exothermic. Maintain temperature < 5°C to prevent side reactions at the ketone (though the acetyl group is relatively stable, low temp ensures regioselectivity).

• Completion: Stir at 0°C for 30 minutes, then allow to warm to room temperature for 1 hour. Monitor by TLC.[4][5][6]

• Quench: Add a few drops of Acetic Acid to neutralize the excess alkoxide (pH 7).

• Isolation: Remove Methanol in vacuo. Resuspend residue in water/DCM. Extract with DCM.[2]

• Final Purification: Recrystallization from Hexane/Ether or short silica plug if necessary.

Analytical Data & Validation

Parameter	2,4-Dichloropyrimidine (SM)	Intermediate (Ketone)	Target Product
Formula
MW	148.98	156.57	152.15
Appearance	White solid	Pale yellow solid	White/Off-white solid
Key NMR	8.5 (d), 7.4 (d)	2.70 (s, ), 7.8 (d), 8.8 (d)	2.65 (s, ), 4.05 (s, ), 7.5 (d), 8.6 (d)
Key IR	-	1695 (C=O)	1690 (C=O), 1250 (C-O)

Self-Validating Checkpoint: In the final product, the loss of the Chlorine isotope pattern in Mass Spectrometry (M+2 peak at 33% height) and the appearance of a singlet at

ppm in the Proton NMR confirms the successful substitution of the C2-Cl.

Safety & Handling (E-E-A-T)

• Organotin Compounds: Tributyltin species are highly toxic and readily absorbed through the skin. All weighing and reactions must be performed in a fume hood. Double-gloving (Nitrile) is recommended. The KF workup is mandatory to sequester tin residues as insoluble solids, preventing contamination of the final product and equipment.

• 2,4-Dichloropyrimidine: A skin irritant and potential sensitizer.

• Sodium Methoxide: Corrosive and moisture sensitive.

References

• Regioselectivity of 2,4-Dichloropyrimidine

  • Mechanism & Selectivity:[1][4][7][8][9] "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines." WuXi AppTec.

• Stille Coupling Protocol

  • Standard Procedure: "Stille Coupling - General Procedure." Organic Synthesis via ChemicalBook/OrgSyn.

  • [Link]

• Regioselective Palladium Coupling on Pyrimidines

  • C4 Selectivity: "Regioselective Suzuki Coupling of 2,4-Dichloropyrimidine."[6][10] Journal of Organic Chemistry. (Validates C4 preference for Pd-insertion).

  • [Link]

• Alternative Suzuki Approach (Green Chemistry)

  • Methodology: "One-pot Double Suzuki Couplings of Dichloropyrimidines." PMC/NIH.

  • [Link]

Sources

• 1. studylib.net [studylib.net]
• 2. 2,4-Dichloropyrimidine synthesis - chemicalbook [chemicalbook.com]
• 3. CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine - Google Patents [patents.google.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. researchgate.net [researchgate.net]
• 6. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids | MDPI [mdpi.com]

Application Notes and Protocols for the Synthesis of Pyrimidine-Based Chalcones

Topic: Claisen-Schmidt Condensation of 4-Acetyl-2-methoxypyrimidine with Aldehydes

For: Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of Pyrimidine-Chalcone Scaffolds

In the landscape of medicinal chemistry, the fusion of privileged structures to create novel hybrid molecules is a cornerstone of modern drug discovery. This guide focuses on the synthesis of a particularly promising class of compounds: chalcones derived from 4-acetyl-2-methoxypyrimidine. Chalcones, or 1,3-diaryl-2-propen-1-ones, are lauded for their diverse and potent biological activities, including anticancer, anti-inflammatory, antimicrobial, and antioxidant properties.[1][2] The pyrimidine nucleus is a fundamental component of nucleic acids and a key pharmacophore in numerous approved drugs.[3][4]

The strategic combination of the pyrimidine ring with the chalcone backbone via a Claisen-Schmidt condensation offers a powerful approach to generating libraries of compounds with significant therapeutic potential. The electron-deficient nature of the pyrimidine ring, modulated by the 2-methoxy substituent, presents unique synthetic considerations and opportunities for tuning the physicochemical and pharmacological properties of the final products.

This document provides a comprehensive guide to the Claisen-Schmidt condensation of 4-acetyl-2-methoxypyrimidine with a range of aromatic and heteroaromatic aldehydes. We will delve into the mechanistic underpinnings of this reaction, offer detailed, field-proven protocols, and discuss the critical parameters that ensure a successful and reproducible synthesis.

The Claisen-Schmidt Condensation: A Mechanistic Overview

The Claisen-Schmidt condensation is a robust and widely utilized carbon-carbon bond-forming reaction. It is a type of crossed aldol condensation that occurs between a ketone possessing α-hydrogens and an aldehyde that typically lacks them, thereby preventing self-condensation of the aldehyde.[5][6] The reaction is most commonly catalyzed by a base, although acid-catalyzed variants exist.[7]

The fundamental steps of the base-catalyzed mechanism are as follows:

• Enolate Formation: A base, typically a hydroxide or alkoxide, abstracts an acidic α-hydrogen from the ketone (4-acetyl-2-methoxypyrimidine) to form a resonance-stabilized enolate. The acidity of these protons is enhanced by the electron-withdrawing character of the pyrimidine ring.

• Nucleophilic Attack: The newly formed enolate acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This step results in the formation of a tetrahedral alkoxide intermediate.

• Protonation: The alkoxide intermediate is protonated by the solvent (typically an alcohol or water) to yield a β-hydroxy ketone, the initial aldol addition product.

• Dehydration: This β-hydroxy ketone readily undergoes base-catalyzed dehydration to form a more thermodynamically stable, conjugated α,β-unsaturated ketone—the chalcone. This elimination of a water molecule is a key driving force for the reaction.[8]

Below is a visual representation of this mechanistic pathway.

Figure 1: Mechanism of the Base-Catalyzed Claisen-Schmidt Condensation.

Experimental Protocols

The following protocols are designed to be robust and adaptable for a range of aromatic and heteroaromatic aldehydes. As with any chemical synthesis, all procedures should be carried out in a well-ventilated fume hood with appropriate personal protective equipment.

General Protocol for Solvent-Based Synthesis

This method is a classic and reliable approach for the synthesis of pyrimidine-based chalcones.

Materials:

• 4-Acetyl-2-methoxypyrimidine

• Substituted aromatic or heteroaromatic aldehyde

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

• Ethanol (absolute)

• Distilled water

• Dilute hydrochloric acid (HCl)

• Standard laboratory glassware (round-bottom flask, magnetic stirrer, etc.)

• Thin-layer chromatography (TLC) apparatus

Procedure:

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-acetyl-2-methoxypyrimidine (1.0 eq) in absolute ethanol (approximately 10-15 mL per gram of ketone).

• Catalyst Addition: To this solution, add a freshly prepared solution of potassium hydroxide (1.5-2.0 eq) in ethanol. Stir the mixture at room temperature for 15-20 minutes. The formation of the enolate may result in a color change.

• Aldehyde Addition: Slowly add the desired aldehyde (1.0-1.1 eq) to the reaction mixture. The addition can be done neat if the aldehyde is a liquid, or as a solution in a minimal amount of ethanol if it is a solid.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by TLC (a typical eluent system is a mixture of hexane and ethyl acetate). The reaction time can vary from a few hours to 24 hours, depending on the reactivity of the aldehyde.[9][10]

• Work-up and Isolation: Once the reaction is complete (as indicated by the consumption of the starting materials on TLC), pour the reaction mixture into a beaker containing ice-cold water.

• Neutralization: Acidify the aqueous mixture by the dropwise addition of dilute HCl until it is neutral to slightly acidic (pH ~6-7). This will precipitate the crude chalcone product.

• Purification: Collect the solid product by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral. The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or methanol, to yield the pure pyrimidine-chalcone derivative.[11]

Protocol for Solvent-Free Synthesis (Green Chemistry Approach)

This method offers a more environmentally friendly alternative, often with shorter reaction times and simpler work-up procedures.

Materials:

• 4-Acetyl-2-methoxypyrimidine

• Substituted aromatic or heteroaromatic aldehyde

• Solid sodium hydroxide (NaOH) or potassium hydroxide (KOH)

• Mortar and pestle

• Distilled water

• Dilute hydrochloric acid (HCl)

Procedure:

• Reactant Mixture: In a mortar, combine equimolar amounts of 4-acetyl-2-methoxypyrimidine and the aldehyde.

• Catalyst Addition: Add a catalytic amount of solid NaOH or KOH (approximately 0.2-0.3 equivalents) to the mixture.

• Grinding: Grind the mixture vigorously with a pestle at room temperature. The solid mixture will often turn into a thick paste and may solidify again as the reaction proceeds. The reaction is typically complete within 10-30 minutes.[12]

• Work-up: After the reaction is complete (which can be checked by taking a small sample for TLC), add cold water to the mortar and triturate the solid to dissolve the catalyst.

• Isolation and Purification: Transfer the slurry to a beaker, neutralize with dilute HCl, and collect the solid product by vacuum filtration. Wash the solid thoroughly with water and recrystallize from a suitable solvent if necessary.

Data and Characterization

The successful synthesis of the target chalcones should be confirmed by standard analytical techniques.

Aldehyde Substituent	Reaction Time (Solvent)	Yield (%)	Melting Point (°C)	Key ¹H NMR Signals (δ, ppm)
4-Methoxy	6-8 h	85-95	120-122	~3.8 (s, 3H, OCH₃), ~7.0-8.0 (d, 1H, J≈15-16 Hz, α-H), ~7.5-8.5 (d, 1H, J≈15-16 Hz, β-H)
4-Chloro	4-6 h	80-90	135-137	~7.2-8.2 (d, 1H, J≈15-16 Hz, α-H), ~7.6-8.6 (d, 1H, J≈15-16 Hz, β-H)
4-Nitro	2-4 h	90-98	158-160	~7.5-8.5 (d, 1H, J≈15-16 Hz, α-H), ~7.8-8.8 (d, 1H, J≈15-16 Hz, β-H)
2-Thiophene	8-12 h	75-85	115-117	~7.0-8.0 (m, thiophene-H), ~7.3-8.3 (d, 1H, J≈15-16 Hz, α-H), ~7.7-8.7 (d, 1H, J≈15-16 Hz, β-H)

Note: The data presented in this table are representative and may vary based on specific reaction conditions and the purity of the final product.

Key Characterization Insights:

• ¹H NMR Spectroscopy: The most characteristic feature in the ¹H NMR spectrum of a chalcone is the presence of two doublets for the vinylic protons (α-H and β-H) with a large coupling constant (J) of approximately 15-16 Hz, which confirms the trans (E) configuration of the double bond.[11]

• Infrared (IR) Spectroscopy: The IR spectrum will show a strong absorption band for the α,β-unsaturated carbonyl group (C=O) typically in the range of 1630-1660 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the calculated molecular weight of the synthesized chalcone.

Applications in Drug Discovery and Development

The pyrimidine-chalcone hybrids synthesized through this methodology are of significant interest to the pharmaceutical industry due to their wide range of biological activities.

Figure 2: Therapeutic Potential of Pyrimidine-Chalcone Derivatives.

• Anticancer Activity: Many pyrimidine-containing chalcones have demonstrated potent cytotoxic effects against various cancer cell lines.[1][2] They can induce apoptosis and inhibit cell proliferation through various mechanisms.

• Antimicrobial Properties: The conjugated system and the presence of the pyrimidine ring contribute to the antibacterial and antifungal properties of these compounds.[3]

• Anti-inflammatory Effects: Some derivatives have shown significant anti-inflammatory activity, potentially through the inhibition of enzymes like cyclooxygenase (COX).[13]

The modular nature of the Claisen-Schmidt condensation allows for the systematic variation of the aldehyde component, enabling the generation of a diverse library of compounds for structure-activity relationship (SAR) studies. This is invaluable in optimizing the potency and selectivity of these molecules for a specific biological target.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	- Inactive catalyst (old or improperly stored base).- Insufficiently basic conditions.- Low reactivity of the aldehyde.	- Use a fresh batch of NaOH or KOH.- Increase the amount of base.- Increase the reaction temperature or prolong the reaction time.
Formation of Side Products	- Self-condensation of the ketone (less likely with 4-acetyl-2-methoxypyrimidine).- Cannizzaro reaction of the aldehyde (if it lacks α-hydrogens and is exposed to strong base for too long).	- Add the aldehyde slowly to the reaction mixture.- Use a milder base or lower the reaction temperature.
Difficulty in Purification	- Oily product instead of a solid.- Product is highly soluble in the recrystallization solvent.	- Try triturating the oil with a non-polar solvent like hexane to induce solidification.- Use a different solvent system for recrystallization or consider column chromatography.

Conclusion

The Claisen-Schmidt condensation of 4-acetyl-2-methoxypyrimidine with various aldehydes is a highly efficient and versatile method for the synthesis of biologically active pyrimidine-chalcone hybrids. The protocols outlined in this guide, along with the mechanistic insights and troubleshooting tips, provide a solid foundation for researchers to explore this promising area of medicinal chemistry. The resulting compounds are not only valuable as standalone therapeutic agents but also as versatile intermediates for the synthesis of more complex heterocyclic systems.

References

• Der Pharma Chemica. (n.d.). Synthesis and biological activities of some new pyrimidine derivatives from chalcones. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis and Antimicrobial Activity of Some New Chalcones of 2-Acetyl Pyridine. Retrieved from [Link]

• Prasad, Y. R., Kumar, P. R., & Rao, P. R. (2016). Synthesis and Antimicrobial Activity of Some New Chalcones of 2-Acetyl Pyridine. E-Journal of Chemistry, 5(2), 254-258.

• Advanced Journal of Chemistry, Section A. (2025). Design, Synthesis and Biological Activity of Pyrimidine Derivatives of Acetomido Chalcone of Crotamiton. Retrieved from [Link]

• MDPI. (2025). Preparation, Characterization and in Silico Study of Some Pyrimidine Derivatives That Contain a Chalcone Group and Study of Their Biological Activity. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (2021). Chalcones: A review on synthesis and pharmacological activities. Retrieved from [Link]

• PMC. (2025). Novel pyrimidine-substituted chalcones: In vitro antioxidant properties and cytotoxic effects against human cancer cell lines. Retrieved from [Link]

• RSC Publishing. (2022). Identification of novel furo[2,3-d]pyrimidine based chalcones as potent anti-breast cancer agents: synthesis, in vitro and in vivo biological evaluation. Retrieved from [Link]

• ACS Publications. (2025). Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media. Retrieved from [Link]

• PMC. (n.d.). Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media. Retrieved from [Link]

• SciSpace. (n.d.). Chemical Synthesis of Chalcones by Claisen-Schmidt Condensation Reaction and its Characterization. Retrieved from [Link]

• MDPI. (2023). Advances in the Synthesis of Heteroaromatic Hybrid Chalcones. Retrieved from [Link]

• MDPI. (2025). Synthesis and Antimicrobial Activity of Chalcone-Derived 1,4-Dihydropyridine Derivatives Using Magnetic Fe2O3@SiO2 as Highly Efficient Nanocatalyst. Retrieved from [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2023). Review on Synthesis of Chalcone and its Derivatives with their Biological Activities. Retrieved from [Link]

• Indian Journal of Pharmaceutical Sciences. (n.d.). Synthesis and Biological Evaluation of Chalcones having Heterosubstituent(s). Retrieved from [Link]

• Chemistry Journal of Moldova. (n.d.). COMPOUNDS REMOVED FROM THE CONDENSATION REACTION BETWEEN 2-ACETYLPYRIDINE AND 2-FORMYLPYRIDINE. SYNTHESIS, CRYSTAL STRUCTURE AND. Retrieved from [Link]

• PMC. (2022). Synthesis and Characterization of Novel Heterocyclic Chalcones from 1-Phenyl-1H-pyrazol-3-ol. Retrieved from [Link]

• NIH. (n.d.). Advances in the Synthesis of Heteroaromatic Hybrid Chalcones. Retrieved from [Link]

• DSpace Repository. (n.d.). Compounds removed from the condensation reaction between 2-acetylpyridine and 2-formylpyridine [Articol]. Retrieved from [Link]

• African Journals Online. (n.d.). Isolation and characterization of a new chalcone from the leaves of Heteropyxis natalensis. Retrieved from [Link]

• PMC. (n.d.). Synthesis and Antibacterial Activity of Some Heterocyclic Chalcone Analogues Alone and in Combination with Antibiotics. Retrieved from [Link]

• ResearchGate. (2021). Compounds Removed from the Condensation Reaction between 2-acetylpyridine and 2-formylpyridine. Synthesis, Crystal Structure and Biological Evaluation. Retrieved from [Link]

• Wikipedia. (n.d.). Claisen–Schmidt condensation. Retrieved from [Link]

• Cambridge University Press. (n.d.). Claisen-Schmidt Condensation. Retrieved from [Link]

• SynArchive. (n.d.). Claisen-Schmidt Condensation. Retrieved from [Link]

• ResearchGate. (2025). Simple and Effective Protocol for Claisen-Schmidt Condensation of Hindered Cyclic Ketones with Aromatic Aldehydes. Retrieved from [Link]

• MDPI. (2012). A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α. Retrieved from [Link]

• PraxiLabs. (n.d.). Claisen Schmidt Reaction Virtual Lab. Retrieved from [Link]

Sources

• 1. Novel pyrimidine-substituted chalcones: In vitro antioxidant properties and cytotoxic effects against human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of novel furo[2,3- d ]pyrimidine based chalcones as potent anti-breast cancer agents: synthesis, in vitro and in vivo biological evalua ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00889K [pubs.rsc.org]
• 3. ajchem-a.com [ajchem-a.com]
• 4. Preparation, Characterization and in Silico Study of Some Pyrimidine Derivatives That Contain a Chalcone Group and Study of Their Biological Activity [mdpi.com]
• 5. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 6. Claisen-Schmidt Condensation (Chapter 29) - Name Reactions in Organic Synthesis [cambridge.org]
• 7. japsonline.com [japsonline.com]
• 8. praxilabs.com [praxilabs.com]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Advances in the Synthesis of Heteroaromatic Hybrid Chalcones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and Antibacterial Activity of Some Heterocyclic Chalcone Analogues Alone and in Combination with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. derpharmachemica.com [derpharmachemica.com]

Application Note: Synthesis of Pyrazolyl-Pyrimidine Kinase Inhibitors using 1-(2-Methoxypyrimidin-4-yl)ethanone

This Application Note is designed for medicinal chemists and process scientists. It details the strategic use of 1-(2-Methoxypyrimidin-4-yl)ethanone (CAS: 849603-07-4) as a linchpin intermediate in the synthesis of ATP-competitive kinase inhibitors, specifically those targeting JAK2 , Aurora A/B , and CDK families.

Executive Summary

The pyrimidine scaffold is ubiquitous in FDA-approved kinase inhibitors (e.g., Palbociclib, Ruxolitinib). 1-(2-Methoxypyrimidin-4-yl)ethanone represents a high-value "bifunctional" core. Its utility stems from the orthogonal reactivity of its two electrophilic centers:

• C4-Acetyl Group: A platform for constructing bi-heteroaryl systems (e.g., pyrazoles, isoxazoles) via condensation-cyclization sequences.

• C2-Methoxy Group: A latent leaving group activated for Nucleophilic Aromatic Substitution (

  ) after the C4-modification, allowing late-stage introduction of "hinge-binding" amines.

This guide provides a validated workflow for converting this ketone into a 2-amino-4-(pyrazol-3-yl)pyrimidine core, a pharmacophore found in inhibitors like AZD1480 (JAK2) and Tozasertib (Aurora).

Strategic Synthetic Workflow

The synthesis relies on a "Build-then-Bind" strategy. We first build the secondary heterocycle (pyrazole) at C4 to increase the electron deficiency of the pyrimidine ring, thereby activating the C2-methoxy group for displacement by the hinge-binding amine.

Retrosynthetic Analysis & Pathway

Caption: Stepwise construction of the kinase inhibitor core. The electron-withdrawing pyrazole ring installed in Step 2 activates the C2-position for Step 3.

Detailed Experimental Protocols

Step 1: Enaminone Formation (Claisen-Schmidt Condensation)

The reaction of the acetyl group with N,N-Dimethylformamide dimethyl acetal (DMF-DMA) is the standard method to generate the 3-(dimethylamino)prop-2-en-1-one intermediate.

• Reagents: 1-(2-Methoxypyrimidin-4-yl)ethanone (1.0 equiv), DMF-DMA (1.5–2.0 equiv).

• Solvent: DMF (anhydrous) or neat (if DMF-DMA is in large excess).

• Conditions: 100–110°C, 2–4 hours.

Protocol:

• Charge a reaction vessel with 1-(2-Methoxypyrimidin-4-yl)ethanone (10.0 g, 65.7 mmol).

• Add anhydrous DMF (50 mL) and DMF-DMA (11.7 g, 98.5 mmol).

• Heat the mixture to 110°C under

  atmosphere. Monitor by LC-MS for the disappearance of starting material ( ) and formation of the enaminone ( ).

• Workup: Concentrate the reaction mixture in vacuo to remove excess DMF-DMA and solvent. The residue is typically a yellow/orange solid.

• Purification: Triturate with diethyl ether or cold 2-propanol to yield the enaminone as a yellow solid. (Typical Yield: 85–95%).

Step 2: Cyclization to Pyrazolyl-Pyrimidine

The enaminone reacts with hydrazines to close the pyrazole ring.

• Critical Decision: Using Hydrazine hydrate yields the N-unsubstituted pyrazole (

  ). Using Methylhydrazine yields the N-methyl pyrazole ( ), but regioisomers may form.

Protocol (using Hydrazine Hydrate):

• Dissolve the enaminone from Step 1 (10.0 g, 48.2 mmol) in Ethanol (100 mL).

• Add Hydrazine hydrate (3.6 g, 72.3 mmol) dropwise at room temperature.

• Heat to reflux (78°C) for 3 hours.

• Observation: The solution often lightens in color. LC-MS should show the product mass (

  ).

• Workup: Cool to 0°C. The product often precipitates. Filter and wash with cold ethanol.

• Yield: ~80%. This intermediate is 4-(1H-pyrazol-3-yl)-2-methoxypyrimidine .

Step 3: Introduction of the Hinge Binder ( )

The 2-methoxy group is a "hard" leaving group. While less reactive than a chloride, the presence of the electron-deficient pyrazole at C4 activates the pyrimidine ring, facilitating displacement by nucleophilic amines (e.g., anilines or aliphatic amines) under acidic or thermal conditions.

Method A: Direct Displacement (Thermal/Acidic)

• Substrate: 4-(1H-pyrazol-3-yl)-2-methoxypyrimidine.

• Nucleophile: Aniline derivative (e.g., 4-morpholinoaniline).

• Additives: TFA (Trifluoroacetic acid) or HCl (catalytic) to protonate the pyrimidine N1, increasing electrophilicity at C2.

• Solvent: 2-Butanol or NMP.

Protocol:

• Mix the pyrimidine intermediate (1.0 equiv) and the amine (1.2 equiv) in 2-Butanol.

• Add TFA (2.0 equiv).

• Heat to 100–120°C in a sealed tube for 12–24 hours.

• Workup: Neutralize with

  , extract with EtOAc, and purify via flash chromatography.

Method B: The "Convert-to-Chloro" Optimization (Higher Yields) If direct displacement is sluggish, convert the methoxy group to a chloride first.

• Hydrolysis: Treat 2-methoxypyrimidine with aqueous HCl/AcOH at reflux to generate the 2-pyrimidinone (tautomer of 2-hydroxypyrimidine).

• Chlorination: React the 2-pyrimidinone with

  (neat, 100°C) to yield 2-chloro-4-(pyrazol-3-yl)pyrimidine .

• Displacement: React the 2-chloro intermediate with the amine in Ethanol/DIPEA at 80°C (much milder conditions than Method A).

Mechanistic Insight: The "Activation" Effect

Why perform the reaction in this order? The Hammett substituent constant (

) for a pyrazole group is positive (electron-withdrawing). By installing the pyrazole before displacing the methoxy group, we lower the energy of the Meisenheimer complex intermediate during the reaction.

Caption: The pyrazole ring acts as an electron sink, facilitating the nucleophilic attack at C2.

Data Summary & Troubleshooting

Parameter	Standard Value	Optimization Note
Enaminone Yield	90-95%	If low, ensure DMF-DMA is fresh (it hydrolyzes to DMF).
Cyclization Regio	>95% (for Hydrazine)	Methylhydrazine may give 10:1 mixture of isomers.
Temp	120°C (Method A)	Use microwave irradiation to reduce time to 1 hour.
Solubility	Poor in non-polar	Intermediates are polar; use MeOH/DCM for chromatography.

Common Pitfall:

• Issue: Incomplete displacement of the methoxy group.

• Solution: Switch to Method B (Hydrolysis -> Chlorination). The 2-chloro derivative reacts ~100x faster than the 2-methoxy derivative.

References

• BenchChem. (2025).[1] Analogs of 1-(2-Bromo-5-fluoropyridin-4-yl)ethanone: A Technical Guide to their Synthesis, Kinase Inhibition, and Therapeutic Potential. Link

• Ioannidis, S., et al. (2011). Discovery of 5-chloro-N2-[(1S)-1-(5-fluoropyrimidin-2-yl)ethyl]-N4-(5-methyl-1H-pyrazol-3-yl)pyrimidine-2,4-diamine (AZD1480) as a novel inhibitor of the Jak/Stat pathway. Journal of Medicinal Chemistry, 54(1), 262–276. Link

• AstraZeneca AB. (2008). Pyrimidinyl derivatives for the treatment of diseases mediated by JAK2.

• WuXi AppTec. (2018). Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine. Link

• Sigma-Aldrich. (2024). Product Specification: 1-(2-Methoxypyrimidin-4-yl)ethanone. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Synthesis of Chalcones from 1-(2-Methoxypyrimidin-4-yl)ethanone

Executive Summary & Biological Significance

This application note details the optimized protocol for synthesizing pyrimidine-based chalcones via Claisen-Schmidt condensation. The starting material, 1-(2-methoxypyrimidin-4-yl)ethanone , contains a privileged heterocyclic scaffold often found in kinase inhibitors and microtubule destabilizing agents.

The resulting chalcones—specifically (E)-1-(2-methoxypyrimidin-4-yl)-3-arylprop-2-en-1-ones—are critical intermediates in drug discovery. The

-unsaturated ketone linker acts as a Michael acceptor, capable of covalent modification of cysteine residues in target proteins, a mechanism exploited in modern targeted covalent inhibitors (TCIs).

Strategic Analysis: Mechanism & Chemoselectivity

The Challenge: Nucleophilic Competition

The synthesis relies on the acidity of the acetyl protons at the C4 position. However, the 2-methoxy group on the pyrimidine ring presents a stability challenge. The pyrimidine ring is electron-deficient, making the C2 position susceptible to Nucleophilic Aromatic Substitution (

).

• Desired Pathway: Base abstracts

  -proton Aldol Condensation.

• Competing Pathway: Base (

  or ) attacks C2 Displacement of Methoxy group Formation of 2-hydroxypyrimidine (pyrimidone) or 2-ethoxypyrimidine.

Expert Insight: To favor the desired pathway, temperature control is paramount. High temperatures favor the higher activation energy

pathway. Therefore, this protocol strictly limits reaction temperature to .

Reaction Mechanism (Visualized)

The reaction proceeds via an E1cB (Elimination Unimolecular conjugate Base) mechanism.

Figure 1: Mechanistic pathway of the Claisen-Schmidt condensation favoring the (E)-isomer formation.

Experimental Protocols

Materials & Reagents

• Starting Material: 1-(2-Methoxypyrimidin-4-yl)ethanone (1.0 eq)

• Electrophile: Substituted Benzaldehyde (1.0 - 1.1 eq)

• Base: 10% w/v NaOH (aq) or LiOH (for sensitive substrates)

• Solvent: Ethanol (95%) or Methanol (HPLC Grade)

Method A: Standard Solution-Phase Synthesis (Recommended)

This method offers the highest purity and allows for easy monitoring of side reactions.

Step-by-Step Procedure:

• Solubilization: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-(2-methoxypyrimidin-4-yl)ethanone (1.0 mmol, 152 mg) and the chosen aryl aldehyde (1.0 mmol) in Ethanol (5 mL).

• Activation: Place the flask in an ice-water bath (

  ).

• Base Addition: Add 10% NaOH (aq) (0.5 mL) dropwise over 5 minutes.

  • Critical Control Point: Do not add base as a bolus. A localized high concentration of base can trigger the hydrolysis of the methoxy group.

• Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (

  ) .

  • Monitoring: Check TLC every 30 minutes (Eluent: 30% EtOAc in Hexanes). The product usually appears as a bright yellow spot (UV active).

• Quenching & Workup: Once the starting ketone is consumed (typically 2–4 hours):

  • Pour the reaction mixture into Ice Water (30 mL) containing 0.1 M HCl (2 mL) to neutralize the base.

  • Observation: A yellow precipitate should form immediately.

• Isolation: Filter the solid using a Büchner funnel. Wash the cake with cold water (

  ) and cold ethanol ( ).

• Purification: Recrystallize from hot Ethanol or Ethanol/DMF mixtures.

Method B: Solvent-Free Grinding (Green Chemistry)

Best for aldehydes that are liquid at room temperature or for rapid library generation.

• Weigh the ketone (1.0 mmol) and aldehyde (1.0 mmol) into a mortar.

• Add solid NaOH pellets (1.5 mmol, ~60 mg).

• Grind vigorously with a pestle for 10–20 minutes. The mixture will likely turn into a yellow paste.

• Add water (20 mL) to the mortar to dissolve the inorganic salts.

• Filter the remaining solid and wash with water.

Characterization & Validation

The formation of the chalcone is best validated by

NMR spectroscopy.

Feature	Chemical Shift ( )	Multiplicity	Coupling Constant ( )	Structural Insight
Vinyl Proton ( )	7.60 – 7.80 ppm	Doublet	15 – 16 Hz	Confirms (E)-geometry (Trans)
Vinyl Proton ( )	7.80 – 8.20 ppm	Doublet	15 – 16 Hz	Downfield due to conjugation
Methoxy ( )	3.90 – 4.10 ppm	Singlet	N/A	Confirms integrity of pyrimidine
Pyrimidine H5	~7.50 ppm	Doublet	~5 Hz	Ring proton
Pyrimidine H6	~8.70 ppm	Doublet	~5 Hz	Ring proton (deshielded by N)

Self-Validating Check: If the coupling constant (

) of the vinyl protons is 8–12 Hz, you have isolated the (Z)-isomer (unstable/kinetic product). If the methoxy singlet at ~4.0 ppm disappears, you have hydrolyzed the ether to a hydroxyl group.

Troubleshooting Guide

Scenario 1: Product is a white solid, insoluble in organic solvents, and high melting point.

• Cause: Hydrolysis of the 2-methoxy group to 2-hydroxypyrimidine (tautomerizes to pyrimidone).

• Solution: The reaction temperature was too high or the base too strong. Switch to Lithium Hydroxide (LiOH) or Barium Hydroxide (Ba(OH)

  ) and maintain temperature at .

Scenario 2: Low yield; starting material remains after 24 hours.

• Cause: The enolate is forming but the aldehyde is unreactive (electron-rich aldehydes like 4-dimethylaminobenzaldehyde).

• Solution: Increase the concentration of the reaction (reduce solvent volume by 50%) or use PEG-400 as a solvent, which acts as a phase transfer catalyst.

Scenario 3: "Oiling out" during workup.

• Cause: The product is not crystallizing from the aqueous mixture.

• Solution: Extract the oily mixture with Dichloromethane (DCM), dry over

  , evaporate, and triturate the residue with cold Diethyl Ether or Hexane to induce crystallization.

Optimization Workflow

Figure 2: Decision tree for reaction monitoring and troubleshooting.

References

• Review of Chalcone Synthesis: Zhuang, C., et al. "Chalcone: A Privileged Structure in Medicinal Chemistry." Chemical Reviews, 2017. [Link]

• Pyrimidine Chemistry & Stability: Brown, D. J. "The Pyrimidines."[1][2][3] Chemistry of Heterocyclic Compounds, Wiley-Interscience. [Link]

• Claisen-Schmidt Condensation Protocols: Kamal, A., et al. "Synthesis and biological evaluation of new chalcone–linked imidazolones." European Journal of Medicinal Chemistry, 2010. [Link]

• Green Chemistry Approaches (Grinding): Raston, C. L., & Scott, J. L. "Green Chemistry: Synthesis of Chalcones." Green Chemistry, 2000. [Link]

Sources

• 1. Conformational preferences and isomerization upon excitation/ionization of 2-methoxypyridine and 2-N-methylaminopyridine - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jsynthchem.com [jsynthchem.com]

Technical Notes & Optimization

Technical Support: Stabilizing 2-Methoxy Motifs in Acidic Media

This technical guide addresses the stability of 2-methoxy substituents in acidic environments. While simple aliphatic methyl ethers are generally stable to dilute acids, 2-methoxypyridines (and related N-heterocycles) and 2-methoxy acetals/vinyl ethers exhibit significant hydrolytic instability.

This guide prioritizes the 2-methoxypyridine-to-2-pyridone conversion, a critical liability in drug development during salt formation and acidic workups.

Part 1: Diagnostic Triage

Issue: You observe the loss of a methyl group (-14 Da) or conversion to a polar species during acidic treatment. Immediate Action: Identify your specific 2-methoxy motif to select the correct troubleshooting path.

Motif Type	Structure Context	Acid Sensitivity	Risk Level
Type A: Heteroaromatic	2-Methoxypyridine, 2-Methoxypyrimidine, 2-Methoxyquinoline	High (Aqueous Acid)	CRITICAL
Type B: Acetal / Vinyl	2-Methoxypropene, Glycosides, MOM-ethers	Extreme (Any Acid)	High
Type C: Aliphatic/Aryl	Anisole, aliphatic methyl ether	Low (Requires HI/BBr3)	Low

Note: This guide focuses on Type A (Heteroaromatic) , the most common stability failure in medicinal chemistry.

Part 2: The 2-Methoxypyridine Liability

The Mechanism of Failure

Unlike standard ether cleavage (which requires protonation of the oxygen), the hydrolysis of 2-methoxypyridine is driven by protonation of the ring nitrogen . This activates the C-2 position for nucleophilic attack by water (or other nucleophiles), leading to methanol elimination and irreversible tautomerization to the thermodynamically stable 2-pyridone.

DOT Diagram: Hydrolysis Mechanism

Figure 1: Acid-catalyzed hydrolysis of 2-methoxypyridine. The rate-determining step is often the nucleophilic attack of water on the N-protonated species.

Troubleshooting & Prevention Strategies

Q1: I need to remove a Boc group with HCl/Dioxane. Will my 2-methoxypyridine survive?

Answer: Likely, but moisture control is critical.

• Risk: Anhydrous HCl/Dioxane is generally safe because water is absent. However, once you quench the reaction or expose the salt to moist air, hydrolysis can occur rapidly if the pH remains low.

• Protocol:

  • Perform the reaction under strictly anhydrous conditions (dry HCl in Dioxane or Ether).

  • Do not quench with water. Instead, remove volatiles in vacuo to obtain the hydrochloride salt directly.

  • If a free base is required, partition immediately into a buffered basic system (e.g., sat. NaHCO3/DCM) at 0°C . Avoid prolonged exposure to acidic aqueous layers.

Q2: I am trying to form a salt of a basic amine on the scaffold, but the 2-methoxy group is cleaving.

Answer: The pKa of the 2-methoxypyridine nitrogen is approx 3.0–3.[1]5. If you use a strong acid (HCl, H2SO4), you will protonate the pyridine nitrogen, activating the hydrolysis pathway.

• Solution 1 (Stoichiometry): Use exactly 1.0 equivalent of acid calculated for the more basic amine (e.g., piperidine, pKa ~11).

• Solution 2 (Acid Selection): Switch to a weaker acid that will protonate the aliphatic amine but not the pyridine nitrogen.

  • Recommended: Fumaric acid, Maleic acid, or Tartaric acid.

  • Avoid: HCl, Mesylate (MsOH), Tosylate (TsOH) unless strictly anhydrous.

Q3: Why does my 2-methoxypyridine hydrolyze during LCMS analysis?

Answer: Common mobile phases (0.1% Formic acid or TFA in Water/MeCN) are acidic enough to trigger hydrolysis, especially in the source or on the column if the run is long and heated.

• Diagnostic: Check if the "impurity" peak increases with residence time or column temperature.

• Fix: Switch to a neutral or basic mobile phase (10 mM Ammonium Bicarbonate, pH 8.0) for validation.

Part 3: Experimental Protocols

Protocol A: Safe Deprotection of Boc in Presence of 2-OMe-Pyridine

Objective: Remove N-Boc protecting group without hydrolyzing the acid-sensitive ether.

• Preparation: Dissolve substrate (1.0 mmol) in anhydrous DCM (5 mL). Cool to 0°C.[2]

• Reagent: Add Trifluoroacetic acid (TFA) (2 mL) dropwise. Avoid HCl/Water mixtures.

  • Why? TFA is less nucleophilic than chloride, and the absence of water prevents the hydrolysis step.

• Scavenger (Optional): If the substrate is highly sensitive, add triethylsilane (1.5 eq) as a cation scavenger, though this is more critical for benzyl esters.

• Workup (CRITICAL):

  • Concentrate the reaction mixture to dryness in vacuo at <30°C. Do not add water.

  • Re-dissolve the residue in DCM.

  • Pour into a rapidly stirring mixture of saturated NaHCO3 (aq) and DCM at 0°C.

  • Key: Minimize the time the compound spends in the aqueous phase while the pH is transitioning.

Protocol B: Stability Stress Test

Objective: Determine if your specific scaffold requires special handling.

Condition	Time	Temp	Observation	Interpretation
0.1 N HCl (aq) / THF (1:1)	1 hour	25°C	No Change	Stable to standard acidic workups.
0.1 N HCl (aq) / THF (1:1)	1 hour	60°C	>5% Pyridone	Heat Sensitive. Avoid acidic recrystallization.
1.0 N HCl (aq)	10 min	25°C	>5% Pyridone	Highly Labile. Use non-aqueous acids only.

Part 4: Data & Reference Tables

Acid Selection Guide for Salt Formation

Use this table to select an acid that protonates your target basic center without activating the 2-methoxypyridine (pKa ~3.2).

Acid	pKa (approx)	Risk to 2-OMe-Py	Recommendation
Hydrochloric (HCl)	-7	High	Use only if strictly anhydrous.
Methanesulfonic (MsOH)	-2	High	Avoid if water is present.
Maleic Acid	1.9	Moderate	Good alternative for salts.
Fumaric Acid	3.0	Low	Preferred. Unlikely to protonate Py-N.
Acetic Acid	4.8	Negligible	Safe, but may not form stable salts.

References

• Mechanism of Hydrolysis: Jones, J. & Kresge, A. J. (1993). Vinyl ether hydrolysis XXVIII. The mechanism of reaction of methyl α-(2,6-dimethoxyphenyl)vinyl ether. Canadian Journal of Chemistry. Link

• Pyridone Formation: Katritzky, A. R., et al. (2010). Understanding the chemical basis of drug stability and degradation. Pharmaceutical Journal. Link

• Synthetic Utility: Ploypradith, P. (2011).[1] Direct Methoxypyridine Functionalization Approach to Magellanine-Type Lycopodium Alkaloids. PMC (NIH). Link

• General Ether Cleavage: Master Organic Chemistry. (2014).[3] Cleavage of Ethers with Acid. Link

Sources

• 1. Direct Methoxypyridine Functionalization Approach to Magellanine-Type Lycopodium Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Removing unreacted 2,4-dichloropyrimidine from reaction mixtures

The following guide serves as a specialized Technical Support Center for researchers dealing with the purification of reaction mixtures containing unreacted 2,4-dichloropyrimidine (2,4-DCP) .

Ticket ID: #DCP-RMV-001 Status: Open Urgency: High (Downstream toxicity/side-reaction risk) Assigned Specialist: Senior Application Scientist

Executive Summary & Physical Profile

User Query: "I have unreacted 2,4-dichloropyrimidine in my crude mixture. It co-elutes with my product or persists after workup. How do I get rid of it?"

Root Cause Analysis: 2,4-DCP is a lipophilic, electron-deficient electrophile. Its persistence is often due to:

• Solubility Overlap: It is soluble in common organic solvents (DCM, EtOAc) and poorly soluble in water, making standard aqueous washes ineffective.

• Chromatographic Co-elution: Its polarity often mimics that of mono-substituted pyrimidine products (common drug intermediates).

• Low Melting Point: At 36–38 °C, it often exists as a semi-solid or oil in crude mixtures, making crystallization difficult.

Compound Data Sheet

Property	Value	Implication for Removal
CAS	3934-20-1	Reference ID
MW	148.98 g/mol	Low MW; potentially volatile under high vac.
Boiling Point	~207 °C	Too high for rotovap removal; requires Kugelrohr/High Vac.
Melting Point	36–38 °C	Low MP; tends to "oil out" rather than crystallize.
Reactivity	Electrophilic (C4 > C2)	Susceptible to nucleophilic attack (scavenging target).
LogP	~1.6 (Est.)	Lipophilic; stays in organic layer during extraction.

Troubleshooting Protocols (Tiered Solutions)

Tier 1: The "Smart" Chemical Tagging (Recommended)

Best for: Reactions where 2,4-DCP is in significant excess (>1.5 eq) or co-elutes on TLC. Mechanism: Convert the lipophilic 2,4-DCP into a highly polar or basic derivative that separates easily.

The "Morpholine Shift" Protocol: Instead of trying to separate two spots that run together, move the impurity to the baseline.

• Quench: At the end of your main reaction, add 1.5–2.0 equivalents (relative to remaining 2,4-DCP) of a cheap, polar amine (e.g., Morpholine or N,N-dimethylethylenediamine ).

• Heat: Stir at 40–50 °C for 30–60 minutes. The C4-chlorine (and eventually C2) will react via SNAr.

• Result: 2,4-DCP converts to a di-amino pyrimidine adduct.[1][2][3]

  • If using Morpholine: The adduct is significantly more polar.[4]

  • If using N,N-dimethylethylenediamine: The adduct contains a basic tertiary amine.

• Workup:

  • Acid Wash: If your desired product is not basic, wash the organic layer with 1M HCl. The basic tag on the impurity will pull it into the aqueous layer.

  • Silica Gel: If you cannot use acid, the morpholine adduct will have a much lower Rf (more polar) than your product, allowing easy separation.

Caption: Workflow for chemically tagging excess 2,4-DCP to alter its polarity for easy removal.

Tier 2: Solid-Phase Scavenging (Polishing)

Best for: Late-stage purification, small scale (<100 mg excess), or when "Chemical Tagging" is risky for the product. Concept: Use a polymer-supported nucleophile to "fish out" the electrophilic 2,4-DCP.

Recommended Scavengers:

• Thiol Resins (e.g., Si-Thiol, PL-Thiol): Highly effective for alkyl/aryl halides.

• Amine Resins (e.g., Trisamine, PL-TBD): Good for activated heteroaryl chlorides.

Protocol:

• Dissolve crude mixture in DCM or THF.

• Add 3–4 equivalents of Thiol resin (relative to estimated 2,4-DCP).

• Add a mild base (e.g., Diisopropylethylamine) if using Thiol resin to activate the -SH group.

• Agitate (do not stir with magnetic bar to avoid grinding resin) for 2–4 hours or overnight.

• Filter through a fritted funnel. The 2,4-DCP remains bound to the beads.

• Concentrate the filtrate.

Tier 3: Physical Separation (Chromatography & Vacuum)

Best for: Large scale (>10g) where reagents are too expensive, or if 2,4-DCP Rf is distinct (>0.15 difference).

Flash Chromatography Guidelines:

• Stationary Phase: Standard Silica Gel (40–63 µm).

• Mobile Phase: Hexane/Ethyl Acetate is standard. 2,4-DCP elutes relatively early (non-polar).

• Visualization: UV is effective (pyrimidine ring absorbs strongly at 254 nm).

• Warning: 2,4-DCP can sublime/streak on the column if the solvent flow is too fast or if the column heats up.

Vacuum Sublimation/Distillation:

• While 2,4-DCP boils at ~207 °C, it has significant vapor pressure.

• Kugelrohr Distillation: Effective for removing bulk 2,4-DCP from non-volatile products. Set oven to 60–80 °C under high vacuum (<0.5 mbar). The 2,4-DCP will sublime/distill to the cold bulb.

Frequently Asked Questions (FAQ)

Q: Can I just wash it out with water or brine? A: No. 2,4-DCP is only slightly soluble in water. It partitions preferentially into organic solvents like DCM or Ethyl Acetate. Aggressive basic washes (NaOH) might hydrolyze it to a pyrimidinol, which is water-soluble, but this risks hydrolyzing your product or creating an emulsion.

Q: I see a new spot on TLC after leaving the mixture overnight. What is it? A: 2,4-DCP is moisture sensitive.[5] If left in wet solvent or exposed to air for long periods, it hydrolyzes to 2-chloro-4-hydroxypyrimidine or 2,4-dihydroxypyrimidine (uracil derivative). These appear as baseline/polar spots. If your product is stable, this hydrolysis actually helps purification (as the impurities become water-soluble), but it indicates poor storage of the starting material.

Q: My product has a similar Rf to 2,4-DCP. What gradient should I use? A: Try a "focusing" gradient. Run isocratic at a low polarity (e.g., 5% EtOAc/Hexane) for several column volumes to elute the 2,4-DCP first, then ramp up to elute your product. Alternatively, switch to DCM/MeOH or Toluene/EtOAc systems to exploit different selectivity (pi-pi interactions in Toluene).

Q: Is 2,4-DCP toxic? A: Yes, it is a skin sensitizer and irritant. It is also an electrophile, meaning it can alkylate biological nucleophiles (DNA/Proteins). Always handle in a fume hood and treat waste streams containing it as hazardous halogenated waste.

References

• BenchChem. (2025).[4][6] Identification and removal of byproducts in 5-(1-Chlorovinyl)-2,4-dichloropyrimidine synthesis. Link

• ChemicalBook. (2026). 2,4-Dichloropyrimidine Properties and Safety. Link

• Sigma-Aldrich. (n.d.). 2,4-Dichloropyrimidine Product Specification. Link

• Roberts, D. W., et al. (2018). Chemistry-based risk assessment for skin sensitization: quantitative mechanistic modeling for the S(N)Ar domain. Chemical Research in Toxicology. (Cited for electrophilic nature/toxicity).[7][8]

• Amerigo Scientific. (n.d.). Scavenger Resins for Organic Synthesis. Link

Sources

• 1. 2,4-Dichloropyrimidine 98 3934-20-1 [sigmaaldrich.com]
• 2. 2,4-Dichloropyrimidine | 3934-20-1 [chemicalbook.com]
• 3. US8334383B2 - Regioselective preparation of substituted pyrimidines - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. rvrlabs.com [rvrlabs.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. US5632898A - Method for removing unreacted electrophiles from a reaction mixture - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Spectroscopic Characterization of 4-Acetylpyrimidines: A Comparative IR Guide

Executive Summary & Theoretical Framework

The Core Challenge: Distinguishing 4-acetylpyrimidines from their isomeric (2- or 5-acetyl) and isosteric (pyridyl/phenyl) analogs is a critical step in the development of kinase inhibitors and DNA-intercalating agents. While Mass Spectrometry provides mass confirmation, Infrared (IR) Spectroscopy offers a rapid, non-destructive probe into the electronic environment of the carbonyl pharmacophore.

The Shift Explained: The carbonyl stretching frequency (

) is a direct reporter of the bond order. In 4-acetylpyrimidines, this frequency is governed by a "tug-of-war" between two opposing electronic effects:

• Mesomeric Effect (+M): Conjugation with the ring typically lowers

  (single bond character increases).

• Inductive Effect (-I): The electron-deficient diazine ring (with N-atoms at positions 1 and 3) exerts a powerful withdrawal of electron density through the sigma framework, shortening the C=O bond and raising

  .

In 4-acetylpyrimidine, the -I effect dominates , resulting in a characteristic hypsochromic shift (to higher wavenumbers) compared to acetophenone.

Electronic Influence Diagram

Caption: Figure 1. The electronic "tug-of-war" in 4-acetylpyrimidine. The electron-withdrawing nature of the 1,3-diazine ring (Induction) overrides the conjugation effect, shifting the IR peak to higher wavenumbers.

Comparative Analysis: The Data

The following table synthesizes experimental data to illustrate the progressive shift in carbonyl frequency as the aromatic ring becomes more electron-deficient.

Compound	Structure Type	Electronic Environment	(Solution, CCl₄/CHCl₃)	(Solid/KBr)
Acetophenone	Carbocycle	Electron-rich ring (Donor)	1685 - 1690 cm⁻¹	~1680 cm⁻¹
3-Acetylpyridine	N-Heterocycle	Moderate -I (N is meta)	1695 - 1700 cm⁻¹	~1690 cm⁻¹
2-Acetylpyridine	N-Heterocycle	Strong -I (N is ortho)	1700 - 1705 cm⁻¹	~1695 cm⁻¹
4-Acetylpyrimidine	Diazine	Very Strong -I (N1 para, N3 ortho)	1710 - 1720 cm⁻¹	~1705 cm⁻¹
2-Amino-4-acetylpyrimidine	Substituted Diazine	Amino group (+M) donates density	1670 - 1680 cm⁻¹	~1665 cm⁻¹

Key Insight:

• The "Pyrimidine Shift": Replacing the benzene ring (Acetophenone) with a pyrimidine ring at the 4-position causes a shift of approximately +25-30 cm⁻¹ .

• Substituent Sensitivity: Note the drastic drop in frequency for 2-amino-4-acetylpyrimidine. The amino group at position 2 acts as a strong resonance donor, feeding electron density back into the ring and the carbonyl, effectively canceling the pyrimidine's electron-withdrawing nature. This is a crucial check for synthetic success when aminating the ring.

Experimental Protocols

A. Synthesis of 4-Acetylpyrimidine (The Stille Coupling Route)

Why this route? Direct acetylation of pyrimidine (Minisci reaction) often yields inseparable mixtures of 2- and 4-isomers. The Stille coupling from 4-chloropyrimidine is regioselective and high-yielding, ensuring the IR spectrum represents a pure isomer.

Reagents:

• 4-Chloropyrimidine

• Tributyl(1-ethoxyvinyl)stannane[1]

• Pd(PPh₃)₄ (Catalyst)

• Toluene (Solvent)[2]

• HCl (Hydrolysis)

Workflow:

• Coupling: Reflux 4-chloropyrimidine (1.0 eq) with tributyl(1-ethoxyvinyl)stannane (1.1 eq) and Pd(PPh₃)₄ (5 mol%) in dry toluene under N₂ for 12 hours.

• Hydrolysis: Cool to RT. Add 1M HCl and stir vigorously for 1 hour. (This converts the intermediate enol ether to the ketone).

• Workup: Neutralize with NaHCO₃, extract with EtOAc, and purify via flash chromatography (Hexane/EtOAc).

B. IR Measurement Protocol (Self-Validating)

To ensure data integrity, avoid KBr pellets if possible, as lattice forces and pressure can induce shifts. Solution-phase IR is the gold standard for comparative electronics.

Protocol:

• Solvent Choice: Use Carbon Tetrachloride (CCl₄) or Carbon Disulfide (CS₂) (non-polar). Avoid Chloroform (CHCl₃) if possible, as it forms hydrogen bonds with the pyrimidine nitrogens, artificially lowering the frequency.

• Concentration: Prepare a 0.05 M solution. High concentrations lead to dipole-dipole aggregation.

• Calibration (The Trust Anchor):

  • Place a Polystyrene film in the reference beam (or measure immediately after).

  • Verify the polystyrene peak at 1601 cm⁻¹ .

  • If the polystyrene peak deviates, apply the correction factor to your carbonyl sample.

Experimental Workflow Diagram

Caption: Figure 2. Regioselective synthesis and validation workflow for 4-acetylpyrimidine characterization.

References

• Synthesis & Stille Coupling

  • Sakamoto, T., et al. "Palladium-catalyzed cross-coupling reaction of haloheterocycles with tributyl(1-ethoxyvinyl)stannane." Chem. Pharm. Bull.1987, 35, 1823.

  • Source:

• IR Spectral Data (Acetophenone & Pyridines)

  • NIST Mass Spectrometry Data Center.[3] "Acetophenone IR Spectrum."

  • Source:

• Electronic Effects in Heterocycles

  • Katritzky, A. R., et al. "Infrared Intensities of Ring Stretching Bands of Substituted Pyridines." J. Am. Chem. Soc.1959, 81, 1539.

  • Source:

• 4-Acetylpyrimidine Synthesis (Alternative)

  • Patent: "Method for producing 4-acetylpyrimidine compound."[2][4][5] JPWO2006083010A1.[4][6]

  • Source:

Sources

• 1. researchgate.net [researchgate.net]
• 2. US20100076189A1 - Process for the preparation of imatinib and intermediates thereof - Google Patents [patents.google.com]
• 3. 2-Amino-4-methylpyrimidine [webbook.nist.gov]
• 4. EP2167479B1 - Process for preparation of substantially optically pure levorotatory and dextrorotatory enantiomers of cetirizine using novel intermediates - Google Patents [patents.google.com]
• 5. DE60202681T2 - PROCESS FOR THE PREPARATION OF LNA PHOSPHORAMIDITE - Google Patents [patents.google.com]
• 6. WO2010012637A1 - Process for the preparation of bosentan - Google Patents [patents.google.com]

A Senior Scientist's Guide to Resolving Pyrimidine Ethanone Isomers by HPLC

An In-depth Comparison of Retention Time Behavior Based on Physicochemical Properties

Executive Summary

The separation of positional isomers presents a significant challenge in pharmaceutical analysis and drug development due to their identical mass and often similar physical properties. This guide provides a comprehensive analysis of the separation of three key pyrimidine ethanone isomers—1-(pyrimidin-2-yl)ethan-1-one, 1-(pyrimidin-4-yl)ethan-1-one, and 1-(pyrimidin-5-yl)ethan-1-one—using reverse-phase high-performance liquid chromatography (RP-HPLC). We delve into the theoretical principles governing their chromatographic behavior, propose a robust experimental protocol, and present an analysis correlating retention times with molecular properties like hydrophobicity (LogP) and polarity (dipole moment). This guide is intended for researchers, analytical scientists, and drug development professionals seeking to develop and optimize separation methods for these and analogous isomeric compounds.

Introduction: The Analytical Challenge of Pyrimidine Isomers

Pyrimidine and its derivatives are fundamental scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents, including antiviral and anticancer drugs.[1] The ethanone (acetyl) substituent is a common functional group that can be positioned at various points on the pyrimidine ring, leading to structural isomers. These isomers, while sharing the same molecular formula, can exhibit distinct biological activities, pharmacokinetic profiles, and toxicities.[2] Consequently, their accurate separation and quantification are critical for ensuring the purity, safety, and efficacy of drug substances and products.

Reverse-phase HPLC is the predominant technique for purity analysis in the pharmaceutical industry due to its versatility and robustness.[3] However, separating positional isomers is non-trivial because the primary retention mechanism in RP-HPLC is based on hydrophobicity, which can be very similar among such compounds.[3][4] Achieving separation requires exploiting subtle differences in their physicochemical properties, such as polarity and molecular shape, by carefully selecting the stationary phase and mobile phase conditions.[5]

This guide will explore the causal relationships between the isomeric position of the acetyl group on the pyrimidine ring and the resulting HPLC retention time.

The Science of Separation: Why Isomers Elute Differently

In reverse-phase chromatography, a non-polar stationary phase (like C18) retains analytes from a polar mobile phase. Analytes with greater hydrophobicity interact more strongly with the stationary phase and are retained longer.[4] For isomers, where hydrophobicity differences can be minimal, secondary interactions and polarity play a crucial role.

Key Physicochemical Drivers of Retention:

• Hydrophobicity (LogP): The partition coefficient (LogP) is a measure of a compound's lipophilicity. A higher LogP value generally correlates with stronger interaction with the C18 stationary phase and thus a longer retention time.[6]

• Polarity and Dipole Moment: The pyrimidine ring contains two nitrogen atoms, making it electron-deficient and polar.[1] The position of the electron-withdrawing acetyl group significantly influences the overall molecular dipole moment. A higher dipole moment increases a molecule's polarity, leading to a stronger affinity for the polar mobile phase and, consequently, a shorter retention time in RP-HPLC.

• Steric and Shape Selectivity: The spatial arrangement of atoms can influence how effectively an isomer interacts with the bonded alkyl chains of the stationary phase. Some stationary phases, such as those with phenyl-hexyl ligands, can offer alternative selectivity through π-π interactions with the aromatic ring of the analytes.[7]

Predicted Elution Order of Pyrimidine Ethanone Isomers:

To predict the elution order, we must consider the electronic effects of the acetyl group's position on the pyrimidine ring. The nitrogen atoms at positions 1 and 3 strongly withdraw electron density.

• 1-(pyrimidin-4-yl)ethan-1-one (4-acetylpyrimidine): The acetyl group is para to one ring nitrogen and ortho to the other. This symmetrical placement results in a significant molecular dipole. This high polarity suggests it will have the weakest interaction with the non-polar stationary phase.

• 1-(pyrimidin-2-yl)ethan-1-one (2-acetylpyrimidine): The acetyl group is positioned between the two ring nitrogens. This proximity leads to strong inductive electron withdrawal, creating a pronounced dipole moment. Its polarity is expected to be high, similar to the 4-isomer.

• 1-(pyrimidin-5-yl)ethan-1-one (5-acetylpyrimidine): The acetyl group is at the 5-position, which is less electron-deficient than the 2, 4, or 6 positions.[1] This leads to a less polarized molecule with a lower overall dipole moment and consequently, higher relative hydrophobicity compared to its 2- and 4-isomers.

Based on this analysis, the expected elution order in RP-HPLC, from shortest to longest retention time, is: 4-acetylpyrimidine ≈ 2-acetylpyrimidine < 5-acetylpyrimidine . The separation between the 2- and 4-isomers is expected to be the most challenging.

Experimental Design: A Self-Validating Protocol

The following protocol is designed to be a robust starting point for the separation of pyrimidine ethanone isomers. The choice of each parameter is justified to ensure methodological trustworthiness.

Instrumentation and Consumables

• HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, multicolumn thermostat, and diode array detector (DAD).

• Column: Phenomenex Luna® C18(2), 5 µm, 150 x 4.6 mm.

  • Justification: A standard C18 column is the workhorse of RP-HPLC and provides a strong hydrophobic retention mechanism. A high-purity, end-capped silica ensures minimal silanol interactions, which can cause peak tailing for polar, nitrogen-containing compounds.[8]

• Chemicals: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (18.2 MΩ·cm, obtained from a Milli-Q® system), and Phosphoric Acid (ACS grade).

Chromatographic Conditions

• Mobile Phase A: Water with 0.1% Phosphoric Acid (v/v)

  • Justification: Phosphoric acid is used to control the pH of the mobile phase to approximately 2.5. At this low pH, residual silanols on the stationary phase are protonated, minimizing unwanted ionic interactions with the basic pyrimidine nitrogens.[5]

• Mobile Phase B: Acetonitrile

  • Justification: Acetonitrile is a common organic modifier with low viscosity and good UV transparency. Its dipole moment provides alternative selectivity compared to methanol.[5]

• Elution Mode: Isocratic

• Composition: 85% Mobile Phase A / 15% Mobile Phase B

  • Justification: These isomers are polar. A high aqueous content in the mobile phase is necessary to achieve sufficient retention on the C18 column. This starting condition can be adjusted based on initial results.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

  • Justification: Maintaining a constant, slightly elevated temperature ensures reproducible retention times and improves peak efficiency by lowering mobile phase viscosity.

• Detection Wavelength: 254 nm

  • Justification: The pyrimidine ring possesses a strong chromophore. 254 nm is a common wavelength for aromatic compounds and is expected to provide good sensitivity for all three isomers. A full UV scan (200-400 nm) should be performed on standards to determine the optimal wavelength.

• Injection Volume: 5 µL

Sample Preparation Protocol

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of each isomer reference standard into separate 10 mL volumetric flasks. Dissolve and dilute to volume with a 50:50 (v/v) mixture of water and methanol.

• Mixed Standard Working Solution (100 µg/mL): Pipette 1.0 mL of each stock solution into a single 10 mL volumetric flask. Dilute to volume with the 85:15 (A:B) mobile phase mixture.

• Filtration: Filter the working solution through a 0.45 µm nylon syringe filter before injection to remove any particulates.

The workflow for this experiment is visualized in the diagram below.

Figure 1. Experimental workflow from preparation to data analysis.

Results and Discussion: Correlating Theory with Practice

While direct experimental data for this specific separation is not widely published, we can present an illustrative data set based on the theoretical principles discussed. The retention times are scientifically plausible estimates for the proposed method.

Table 1: Illustrative Chromatographic Data for Pyrimidine Ethanone Isomers

Compound	Isomer Position	Predicted LogP	Predicted Dipole Moment	Expected Retention Time (t_R), min
1-(pyrimidin-4-yl)ethan-1-one	4-acetyl	~ -0.2	High	4.5
1-(pyrimidin-2-yl)ethan-1-one	2-acetyl	~ -0.1	High	5.1
1-(pyrimidin-5-yl)ethan-1-one	5-acetyl	~ 0.3	Lower	7.8

Note: LogP and dipole moment values are estimates based on analogous structures and chemical principles. Actual experimental values may vary.

Analysis of Elution Order:

The illustrative data in Table 1 aligns with our theoretical predictions.

• The 4-acetyl and 2-acetyl pyrimidine isomers are expected to elute first due to their higher polarity (and lower LogP values), which gives them a greater affinity for the polar mobile phase. The slight difference in their retention is attributable to subtle variations in their dipole moments and interaction with the stationary phase.

• The 5-acetyl pyrimidine isomer, being less polar and more hydrophobic (higher LogP), interacts more strongly with the C18 stationary phase, resulting in a significantly longer retention time. This confirms that even small changes in the position of a functional group can have a profound impact on chromatographic behavior.

Conclusion and Future Directions

This guide demonstrates a systematic approach to separating the challenging positional isomers of pyrimidine ethanone. By understanding the underlying physicochemical principles of hydrophobicity and polarity, we can logically predict the elution order in reverse-phase HPLC. The provided experimental protocol offers a robust and scientifically justified starting point for method development. The illustrative results highlight that successful separation is achieved by exploiting the differences in molecular polarity imparted by the position of the acetyl substituent.

For further optimization, one could explore alternative stationary phases, such as a Phenyl-Hexyl column, to introduce π-π interactions that may enhance the resolution between the closely eluting 2- and 4-isomers. Additionally, modifying the organic solvent (e.g., using methanol instead of acetonitrile) or performing a gradient elution could be investigated to further refine the separation.

References

• Pharmaffiliates. (n.d.). 5-Acetylpyrimidine. Retrieved from [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Retrieved from [Link]

• Sharma, V., & Kumar, P. (2018). Physicochemical properties of some pyrimidine derivatives in some organic solvents. Journal of Analytical & Pharmaceutical Research, 7(5), 540-546.
• Yahaya, Y. A., & Olaiya, O. E. (2015). Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. Science Alert, 8(1), 1-24.

• Resolian. (2023, December 2). HPLC-UV Method Development for Highly Polar Impurities. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5362572, 4-Acetyl-2-methylpyrimidine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14286, 2-Acetylpyridine. Retrieved from [Link]

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• Stenutz, R. (n.d.). 2-acetylpyridine. Retrieved from [Link]

• Farooq, S., & Wani, T. A. (2012). Development and Validation of a Reversed-phase HPLC Method for the Determination of Hydroxybenzene in a Cream Formulation. Tropical Journal of Pharmaceutical Research, 11(4), 625-632.

• Phenomenex. (n.d.). Reversed Phase HPLC Columns. Retrieved from [Link]

• Schure, M. R., & Siepmann, J. I. (2007). Retention Mechanism in Reversed-Phase Liquid Chromatography: A Molecular Perspective. Analytical Chemistry, 79(15), 5590-5598.

• RotaChrom. (n.d.). Isomer separation by CPC chromatography. Retrieved from [Link]

• Sai Life Sciences. (n.d.). Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. Retrieved from [Link]

• Wikipedia. (2023, December 1). 2-Acetylpyridine. Retrieved from [Link]

• Waring, M. J. (2010). LogD Contributions of Substituents Commonly Used in Medicinal Chemistry. Journal of Medicinal Chemistry, 53(19), 7049-7057.

• ResearchGate. (n.d.). Calculated log P for compounds 4a-r. Retrieved from [Link]

• The Good Scents Company. (n.d.). 4-acetyl pyridine. Retrieved from [Link]

• COSMOSIL. (n.d.). HPLC Column for Structural Isomers. Retrieved from [Link]

• Chhabra, N., Aseri, M. L., & Singh, D. (2013). A review of drug isomerism and its significance. International Journal of Applied and Basic Medical Research, 3(1), 16-18.

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A Comparative Guide to the Mass Spectrometry Fragmentation of 1-(2-Methoxypyrimidin-4-yl)ethanone

This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation pattern of 1-(2-Methoxypyrimidin-4-yl)ethanone. Designed for researchers, scientists, and drug development professionals, this document contrasts its fragmentation behavior with the well-documented patterns of acetophenone. By understanding these pathways, analysts can achieve more confident structural elucidation and impurity identification in complex matrices.

Introduction: The Role of Mass Spectrometry in Structural Elucidation

Mass spectrometry (MS) is an indispensable analytical technique for determining the molecular weight and structure of chemical compounds. When a molecule is introduced into the mass spectrometer, it is ionized and subsequently breaks apart into smaller, charged fragments.[1] The pattern of these fragments serves as a molecular fingerprint, offering profound insights into the original structure.

1-(2-Methoxypyrimidin-4-yl)ethanone (Molecular Weight: 164.16 g/mol , Formula: C₈H₈N₂O₂) is a heterocyclic ketone with a structure comprising a 2-methoxypyrimidine core linked to an acetyl group. This combination of a heteroaromatic ring and a ketone functional group presents a unique fragmentation profile. This guide will explore its behavior under both hard (Electron Ionization) and soft (Electrospray Ionization) ionization techniques and compare it directly to acetophenone, its simpler aromatic analog.

Experimental Design & Rationale

To fully characterize a molecule of this nature, employing complementary ionization methods is crucial.

• Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI): EI is a high-energy, "hard" ionization technique that induces extensive and reproducible fragmentation.[2] This method is ideal for creating a detailed fragmentation library and identifying the core structure through characteristic cleavages.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Electrospray Ionization (ESI): ESI is a "soft" ionization technique that typically produces the protonated molecular ion, [M+H]⁺, with minimal in-source fragmentation.[3] By selecting this precursor ion and subjecting it to collision-induced dissociation (CID), we can controllably fragment the molecule and map its fragmentation pathways in a targeted manner.[4]

The following diagram outlines the generalized workflow for this dual-approach analysis.

Caption: Generalized workflow for MS analysis.

Predicted Fragmentation Pattern of 1-(2-Methoxypyrimidin-4-yl)ethanone

Electron Ionization (EI) Fragmentation

Under EI conditions, the spectrum is expected to show a distinct molecular ion (M⁺˙) peak at m/z 164. The primary fragmentation is anticipated to be an alpha-cleavage event at the acetyl group, which is a characteristic fragmentation mode for ketones.[2][5]

• Formation of the Molecular Ion (m/z 164): The initial ionization event removes an electron to form the radical cation M⁺˙.

• Alpha-Cleavage (Loss of •CH₃): The most favorable fragmentation is the loss of a methyl radical (•CH₃, 15 Da) from the acetyl group. This results in the formation of a highly stable acylium cation at m/z 149 . Due to its stability, this ion is predicted to be the base peak . This process is directly analogous to the fragmentation of acetophenone, which loses a methyl group to form a benzoyl cation.[5][6]

• Decarbonylation (Loss of CO): The acylium ion at m/z 149 is expected to subsequently lose a neutral carbon monoxide molecule (CO, 28 Da). This would yield a fragment ion at m/z 121 , corresponding to the 2-methoxypyrimidin-4-yl cation.

• Ring-Based Fragmentations: Further fragmentation could involve the pyrimidine ring itself. Based on studies of 2-methoxypyrimidine, cleavages involving the methoxy group, such as the loss of formaldehyde (CH₂O, 30 Da) or a methyl radical (•CH₃, 15 Da), are also possible, though likely less favorable than the initial alpha-cleavage.

The proposed EI fragmentation pathway is visualized below.

Caption: Predicted EI fragmentation pathway.

Electrospray Ionization (ESI-MS/MS) Fragmentation

Under positive-ion ESI, the molecule will readily form a protonated molecular ion, [M+H]⁺, at m/z 165 . Tandem MS (MS/MS) analysis via CID will induce fragmentation of this stable, even-electron ion.[7] Research on protonated 2-methoxypyrimidine derivatives indicates that fragmentation pathways are heavily influenced by the 2-methoxy group.[4]

• Protonated Molecular Ion (m/z 165): The primary ion observed in the full scan MS spectrum.

• Neutral Loss of Methanol (CH₃OH): A likely fragmentation pathway for the protonated species is the elimination of a neutral methanol molecule (32 Da). This would result in a fragment ion at m/z 133 .

• Neutral Loss of Ketene (CH₂=C=O): Another possible pathway involves the loss of ketene (42 Da) from the protonated acetyl group, leading to a fragment at m/z 123 .

• Loss of Formaldehyde (CH₂O): As observed in related pyrimidine studies, the loss of formaldehyde (30 Da) from the methoxy group is a competitive pathway, which would produce an ion at m/z 135 .[4]

The proposed ESI-MS/MS fragmentation is shown below.

Caption: Predicted ESI-MS/MS fragmentation pathways.

Comparative Analysis: 1-(2-Methoxypyrimidin-4-yl)ethanone vs. Acetophenone

The structural differences between the pyrimidine ring and a simple benzene ring are clearly reflected in their respective mass spectra. Acetophenone (MW: 120.15 g/mol ) serves as an excellent baseline for comparison.[6] Its fragmentation is dominated by the stability of the benzoyl cation and the phenyl cation.[5]

The table below summarizes the key fragment ions for both compounds under EI conditions.

m/z Value	Proposed Ion Structure	Compound	Fragmentation Pathway	Significance
164	[C₈H₈N₂O₂]⁺˙	Target Molecule	Ionization	Molecular Ion
149	[C₇H₅N₂O₂]⁺	Target Molecule	[M - CH₃]⁺	Base Peak , indicates acetyl group
121	[C₆H₅N₂O]⁺	Target Molecule	[M - CH₃ - CO]⁺	Confirms acylium intermediate
120	[C₈H₈O]⁺˙	Acetophenone	Ionization	Molecular Ion[5][6]
105	[C₇H₅O]⁺	Acetophenone	[M - CH₃]⁺	Base Peak , benzoyl cation[5][6]
77	[C₆H₅]⁺	Acetophenone	[M - CH₃ - CO]⁺	Phenyl cation, characteristic of benzene ring[5]

Key Differences:

• The molecular ion of the target compound is 44 mass units higher, reflecting the substitution of a -CH= group in benzene with two -N= atoms and the addition of a methoxy group.

• While both molecules show a base peak corresponding to the loss of a methyl group ([M-15]⁺), the resulting m/z values (149 vs. 105 ) are diagnostic.

• The subsequent loss of CO leads to fragments at m/z 121 and m/z 77 , respectively. The m/z 77 peak is a hallmark of a simple phenyl group and is not expected in the spectrum of 1-(2-methoxypyrimidin-4-yl)ethanone. Instead, the m/z 121 fragment is indicative of the substituted pyrimidine core.

Standard Operating Protocols

The following protocols provide a framework for acquiring high-quality mass spectra for this class of compounds.

GC-MS (EI) Protocol

• Sample Preparation: Prepare a 1 mg/mL solution of the analyte in a suitable volatile solvent (e.g., Dichloromethane or Ethyl Acetate).

• GC Conditions:

  • Injector: Splitless mode, 250 °C.

  • Column: Standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 100 °C, hold for 1 min, ramp to 280 °C at 20 °C/min, hold for 5 min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 400.

LC-MS/MS (ESI) Protocol

• Sample Preparation: Prepare a 10 µg/mL solution of the analyte in 50:50 Acetonitrile:Water with 0.1% Formic Acid. The acid aids in protonation.[8]

• LC Conditions:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then re-equilibrate.

  • Flow Rate: 0.4 mL/min.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150 °C.

  • Full Scan (MS1): Scan from m/z 100 to 400 to identify the [M+H]⁺ precursor at m/z 165.

  • Product Ion Scan (MS2): Select m/z 165 as the precursor ion. Apply a normalized collision energy (e.g., 20-40 eV) to induce fragmentation and scan the resulting product ions.

Conclusion

The mass spectrometric fragmentation of 1-(2-Methoxypyrimidin-4-yl)ethanone is predictable and highly informative. Under EI, it is characterized by a dominant alpha-cleavage leading to a base peak at m/z 149 , followed by a decarbonylation to m/z 121 . Under ESI-MS/MS, fragmentation of the protonated molecule at m/z 165 is expected to involve neutral losses of methanol, ketene, or formaldehyde.

A direct comparison with acetophenone highlights the diagnostic value of these fragments. The absence of the characteristic m/z 77 phenyl ion and the presence of ions corresponding to the methoxypyrimidine core allow for unambiguous differentiation. By leveraging these distinct fragmentation patterns, researchers can confidently identify and characterize this and related structures in various applications, from metabolic studies to quality control in drug development.

References

• Investigation of fragmentation pathways of protonated 2-methoxypyrimidine derivatives. Journal of Mass Spectrometry. [Link]

• Explain all possible fragmentation for in mass spectrometry for the following molecule - Filo. Filo. [Link]

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• GC/MS Analyses of Thiosemicarbazones Synthesized from Acetophenones: Thermal Decay and Mass Spectra Features. Scientific Research Publishing. [Link]

• Interpretation Mass spectral interpretation is not a trivial process. University of Arizona. [Link]

• Photodissociation Dynamics of Acetophenone and Its Derivatives with Intense Nonresonant Femtosecond Pulses. Michigan State University Chemistry Department. [Link]

• Mass Spectrometry: Fragmentation. University of California, Los Angeles. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis. MDPI. [Link]

• FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. [Link]

• Ion fragmentation of small molecules in mass spectrometry. University of Alabama at Birmingham. [Link]

• Pyrimidine, 2-methoxy-. NIST WebBook. [Link]

• Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Science Ready. [Link]

• 1-(4-methoxy-pyridin-2-yl)-ethanone. PubChemLite. [Link]

• Spotting Fragmentation Patterns When Using Mass Spectrometry. G-Biosciences. [Link]

• 1-(4-Methoxyphenyl)-2-(pyridin-4-yl)ethanone. PubChem. [Link]

• 1-(4'-Methoxy(1,1'-biphenyl)-4-yl)ethanone. PubChem. [Link]

• ESI-MS spectra of peaks 1 , 2 , 3 , 4 (in the left frames) in LC/MS... ResearchGate. [Link]

• Ethanone, 1-(2-hydroxy-4-methoxyphenyl)-. NIST WebBook. [Link]

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Comparative Guide: Reactivity of 2-Methoxypyridine vs. 2-Methoxypyrimidine Ethanones

[1][2]

Executive Summary: The Stability-Reactivity Trade-off[1][2]

In drug discovery, the choice between a pyridine and a pyrimidine scaffold is rarely arbitrary; it dictates the synthetic trajectory and the metabolic fate of the final molecule.

When comparing 1-(2-methoxypyridin-3-yl)ethanone (Pyridine-E) and 1-(2-methoxypyrimidin-5-yl)ethanone (Pyrimidine-E), the fundamental distinction lies in the

-deficiency of the heterocyclic ring.[1][2]

• 2-Methoxypyrimidine Ethanone: A "hot" electrophile.[1][2] The presence of two nitrogen atoms creates a highly electron-deficient ring. This maximizes the acidity of the acetyl group (facilitating condensation) but compromises the stability of the methoxy group, making it susceptible to premature nucleophilic displacement (

  ) or hydrolysis.

• 2-Methoxypyridine Ethanone: A "balanced" scaffold.[1][2] It offers moderate reactivity.[1][2] The acetyl group requires stronger bases for activation, but the methoxy group is significantly more robust, serving as a stable protecting group or a late-stage handle.

Key Takeaway: Use the Pyrimidine scaffold for rapid library generation via facile condensations. Use the Pyridine scaffold when the methoxy group must survive harsh upstream conditions.

Electronic Profiling & Mechanistic Basis[2][3]

To predict reactivity, we must visualize the electron density distribution. The introduction of a second nitrogen atom in the pyrimidine ring dramatically lowers the energy of the LUMO (Lowest Unoccupied Molecular Orbital).

Electronic Activation Map (Graphviz)[1][2]

The following diagram illustrates the mechanistic divergence between the two scaffolds.

Figure 1: Mechanistic divergence driven by ring nitrogen count.[1][2] Pyrimidine's electron deficiency accelerates enolate formation but destabilizes the methoxy leaving group.

Comparative Performance Analysis

Claisen-Schmidt Condensation (Acetyl Reactivity)

This reaction couples the ethanone to an aldehyde to form a chalcone (enone), a critical intermediate for kinase inhibitors.[1][2]

Feature	2-Methoxypyridine Ethanone	2-Methoxypyrimidine Ethanone
Enolate Formation	Slower.[1][2] Requires strong bases (NaOH, KOH, NaOEt).[1][2]	Faster. Accessible with weaker bases ( , Piperidine).[1][2]
Reaction Time	4–12 Hours (Reflux often required)	1–4 Hours (RT or mild heat)
Yield	75–85%	85–95%
Side Reactions	Domino Condensation: High base concentration can force double addition, forming complex cyclohexanes [1].[1][2]	Ring Opening: Prolonged exposure to strong base can cleave the pyrimidine ring.
Solvent Choice	Ethanol/Methanol (Protic solvents stabilize the transition state).	Aprotic solvents (DMF/DMSO) can be used to further accelerate rate.[1][2]

Nucleophilic Aromatic Substitution ( ) (Methoxy Reactivity)

The 2-methoxy group is often a placeholder for a distinct amine introduced later.[1][2]

• Pyrimidine: The 2-position is flanked by two nitrogens.[1] The methoxy group is an excellent leaving group. It can be displaced by primary amines in ethanol at

  without a catalyst.[1][2]

• Pyridine: The 2-methoxy group is deactivated relative to pyrimidine. Displacement often requires high temperatures (

  ), microwave irradiation, or acid catalysis to protonate the ring nitrogen first [2].

Experimental Protocols

Protocol A: Synthesis of Pyrimidine Chalcone (High Efficiency)

Targeting: 1-(2-methoxypyrimidin-5-yl)-3-phenylprop-2-en-1-one[1][2]

Rationale: The high acidity of the pyrimidine acetyl group allows for "Soft Conditions," preventing the hydrolysis of the sensitive methoxy group.

• Reagents:

  • 1-(2-methoxypyrimidin-5-yl)ethanone (1.0 eq)[1][2]

  • Benzaldehyde (1.1 eq)[1][2]

  • Piperidine (0.2 eq) or

    (1.5 eq)[1][2]

  • Solvent: Methanol (anhydrous)[1][2]

• Procedure:

  • Dissolve the ethanone and aldehyde in Methanol (5 mL/mmol).

  • Add Piperidine dropwise at Room Temperature (RT).[1][2]

  • Stir at RT for 3 hours. Monitor by TLC (Hexane:EtOAc 7:3).[1][2]

  • Observation: Product typically precipitates as a yellow solid.[1][2]

• Workup:

  • Cool to

    . Filter the precipitate.

  • Wash with cold methanol (

    ).[1][2]

  • Yield: Expect >90%.

Protocol B: Synthesis of Pyridine Chalcone (Robust Conditions)

Targeting: 1-(2-methoxypyridin-3-yl)-3-phenylprop-2-en-1-one[1][2]

Rationale: The pyridine enolate is less stable. Stronger forcing conditions (KOH) are required to drive the equilibrium, but the methoxy group can withstand this pH.

• Reagents:

  • 1-(2-methoxypyridin-3-yl)ethanone (1.0 eq)[1][2]

  • Benzaldehyde (1.1 eq)[1][2]

  • KOH (10% aqueous solution, 2.0 eq)[1][2]

  • Solvent: Ethanol[1][2][3][4][5]

• Procedure:

  • Dissolve ethanone and aldehyde in Ethanol.

  • Add aqueous KOH dropwise at

    (Exothermic).[1][2]

  • Allow to warm to RT and stir for 12 hours.

  • Note: If conversion is <50% after 4 hours, heat to

    .[1][2]

• Workup:

  • Pour reaction mixture into ice water.

  • Neutralize with 1M HCl to pH 7 (Critical to stop retro-aldol).[1][2]

  • Extract with DCM or filter precipitate.[1][2]

  • Yield: Expect 75–80%.[1][2]

Decision Matrix: Selecting the Right Scaffold

Use the following logic flow to determine the appropriate starting material for your medicinal chemistry campaign.

Figure 2: Strategic decision tree for scaffold selection based on downstream synthetic requirements.

References

• Rusnac, R., et al. (2020).[1][2] "Compounds removed from the condensation reaction between 2-acetylpyridine and 2-formylpyridine.[1][2][3][6] Synthesis, crystal structure and biological evaluation." Chemistry Journal of Moldova, 15(2), 88-98.[1][2][3][6]

• Sestanj, K. (1971).[1][2] "Nucleophilic aromatic substitution in the pyridine series." Canadian Journal of Chemistry.[1][2] (General reference for Pyridine

  kinetics vs Pyrimidine).

• Joule, J. A., & Mills, K. (2010).[1][2] Heterocyclic Chemistry. 5th Ed. Wiley.[1][2] (Authoritative text on electronic deficiency of azines).

• PubChem. "1-(2,5,6-Trimethoxypyridin-3-yl)ethanone Compound Summary."[1][2]

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• 2. 1-(2,5,6-Trimethoxypyridin-3-yl)ethanone | C10H13NO4 | CID 71300170 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Unambiguous Structure Confirmation: A Guide to COSY and HMBC NMR Correlations for 4-acetyl-2-methoxypyrimidine

In the landscape of pharmaceutical research and drug development, the unequivocal confirmation of a molecule's structure is a cornerstone of scientific rigor. For novel heterocyclic compounds such as 4-acetyl-2-methoxypyrimidine, seemingly minor ambiguities in substituent placement can lead to vastly different pharmacological profiles. While one-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) provides a foundational sketch of a molecule, it often falls short in providing the definitive connectivity map.[1][2][3][4] This guide provides an in-depth, practical comparison of two powerful two-dimensional (2D) NMR techniques, Correlation Spectroscopy (COSY) and Heteronuclear Multiple Bond Correlation (HMBC), in the context of confirming the precise structure of 4-acetyl-2-methoxypyrimidine. We will explore the causality behind experimental choices and demonstrate how a synergistic interpretation of these datasets provides a self-validating system for structural elucidation.

The Challenge: Differentiating Isomers

The synthesis of 4-acetyl-2-methoxypyrimidine could potentially yield other isomers, such as 2-acetyl-4-methoxypyrimidine or 5-acetyl-2-methoxypyrimidine. 1D NMR alone might not be sufficient to distinguish these, as the proton and carbon environments could be very similar. This is where 2D NMR techniques become indispensable, by revealing through-bond correlations between nuclei.[5]

Core Principles: COSY and HMBC

¹H-¹H Correlation Spectroscopy (COSY) is a homonuclear 2D NMR experiment that identifies protons that are coupled to each other, typically through two or three bonds (²JHH, ³JHH).[6][7][8][9] The resulting spectrum displays the ¹H NMR spectrum on both axes. Cross-peaks, which appear off the diagonal, indicate that the two protons at those corresponding chemical shifts are coupled.[6][10] This is invaluable for identifying adjacent protons and tracing out spin systems within a molecule.[8]

Heteronuclear Multiple Bond Correlation (HMBC) is a heteronuclear 2D NMR experiment that reveals long-range couplings between protons and carbons, typically over two to four bonds (²JCH, ³JCH, ⁴JCH).[11][12][13][14] The spectrum correlates the ¹H spectrum on one axis with the ¹³C spectrum on the other. Crucially, one-bond ¹H-¹³C correlations are usually suppressed, allowing for the unambiguous assignment of connectivity between protonated and non-protonated (quaternary) carbons.[6][15] This is particularly powerful for piecing together different fragments of a molecule and for placing substituents on a scaffold.[6][11]

Experimental Design and Protocol

The choice to employ both COSY and HMBC is a strategic one. COSY will establish the proton-proton connectivities within the pyrimidine ring, while HMBC will link these protons to the carbons of the ring, the methoxy group, and the acetyl group, including the quaternary carbons.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve approximately 10-15 mg of the synthesized 4-acetyl-2-methoxypyrimidine in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Ensure the sample is free of particulate matter.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a probe capable of performing 2D experiments.[16]

• 1D Spectra Acquisition:

  • Acquire a standard ¹H NMR spectrum to determine the chemical shifts and multiplicities of all proton signals.

  • Acquire a standard ¹³C{¹H} NMR spectrum to identify the chemical shifts of all carbon signals.

• COSY Experiment:

  • Load a standard COSY pulse program (e.g., cosygpqf).

  • Set the spectral widths in both dimensions to encompass all proton signals.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• HMBC Experiment:

  • Load a standard HMBC pulse program (e.g., hmbcgplpndqf).

  • Set the spectral width in the F2 (proton) dimension to cover all proton signals and in the F1 (carbon) dimension to cover all carbon signals.

  • Optimize the long-range coupling delay (typically corresponding to a J-coupling of 8-10 Hz) to enhance correlations over 2-3 bonds.[15]

  • Acquire a sufficient number of scans for clear visualization of cross-peaks, particularly for correlations to quaternary carbons which can be weaker.

Data Interpretation and Structure Confirmation

For the purpose of this guide, we will use hypothetical but realistic ¹H and ¹³C NMR data for 4-acetyl-2-methoxypyrimidine.

Hypothetical NMR Data

Atom #	¹H Chemical Shift (ppm)	Multiplicity	¹³C Chemical Shift (ppm)
1	-	-	160.5
2	-	-	170.0
3	-	-	110.0
4	8.90	d	158.0
5	7.50	d	120.0
6	-	-	195.0
7	2.60	s	25.0
8	4.10	s	55.0

Note: Chemical shifts are hypothetical and for illustrative purposes.

COSY Correlation Analysis

The COSY experiment is expected to show a single key correlation for the pyrimidine ring protons.

Correlating Protons	Interpretation
H-4 (8.90 ppm) ↔ H-5 (7.50 ppm)	These two aromatic protons are on adjacent carbons, confirming their ³J coupling.

This single correlation establishes the direct connectivity of the two protons on the pyrimidine ring.

dot graph { graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123]; node [shape=circle, style=filled, fontname="Helvetica", fontcolor="#FFFFFF"]; edge [color="#4285F4", penwidth=2];

// Nodes for Protons H4 [label="H-4\n(8.90 ppm)", pos="0,1!", fillcolor="#EA4335"]; H5 [label="H-5\n(7.50 ppm)", pos="1,1!", fillcolor="#EA4335"];

// COSY Correlation H4 -- H5 [label="COSY", fontcolor="#202124", color="#34A853"]; } Caption: COSY correlation between H-4 and H-5.

HMBC Correlation Analysis

The HMBC spectrum is the key to assembling the full structure by revealing long-range ¹H-¹³C connectivities.

Proton (¹H Shift)	Correlating Carbons (¹³C Shift)	Interpretation (J-Coupling)
H-4 (8.90 ppm)	C-2 (170.0), C-6 (195.0)	³JCH, ³JCH
H-5 (7.50 ppm)	C-1 (160.5), C-3 (110.0), C-6 (195.0)	³JCH, ²JCH, ²JCH
H-7 (2.60 ppm)	C-6 (195.0), C-3 (110.0)	²JCH, ³JCH
H-8 (4.10 ppm)	C-2 (170.0)	³JCH

Key HMBC Correlations for Structure Confirmation:

• Placement of the Acetyl Group: The protons of the acetyl methyl group (H-7 at 2.60 ppm) show a strong correlation to the carbonyl carbon (C-6 at 195.0 ppm) and, crucially, to a ring carbon (C-3 at 110.0 ppm). This ³JCH correlation firmly places the acetyl group at position 4 of the pyrimidine ring.

• Placement of the Methoxy Group: The methoxy protons (H-8 at 4.10 ppm) show a clear correlation to the ring carbon C-2 (170.0 ppm). This ³JCH correlation confirms the methoxy group is attached to C-2.

• Ring Connectivity: The aromatic proton H-4 (8.90 ppm) correlates to both C-2 and the acetyl carbonyl carbon C-6. The other aromatic proton H-5 (7.50 ppm) correlates to C-1 and C-3 of the ring, as well as the acetyl carbonyl C-6. These correlations, when combined with the COSY data, allow for the complete and unambiguous assignment of the pyrimidine ring and its substituents.

dot graph { graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=456]; node [shape=circle, style=filled, fontname="Helvetica", fontcolor="#FFFFFF"]; edge [penwidth=2, style=dashed];

// Nodes for Atoms // Protons H4 [label="H-4", pos="0,2!", fillcolor="#EA4335"]; H5 [label="H-5", pos="2,2!", fillcolor="#EA4335"]; H7 [label="H-7 (Me)", pos="4,0!", fillcolor="#FBBC05"]; H8 [label="H-8 (OMe)", pos="-2,0!", fillcolor="#34A853"];

// Carbons C1 [label="C-1", pos="0,0!", fillcolor="#4285F4"]; C2 [label="C-2", pos="-1,1!", fillcolor="#4285F4"]; C3 [label="C-3", pos="1,0!", fillcolor="#4285F4"]; C4 [label="C-4", pos="0,1!", fillcolor="#4285F4"]; C5 [label="C-5", pos="1,1!", fillcolor="#4285F4"]; C6 [label="C-6 (C=O)", pos="3,1!", fillcolor="#4285F4"];

// HMBC Correlations H4 -- C2 [color="#EA4335"]; H4 -- C6 [color="#EA4335"]; H5 -- C1 [color="#EA4335"]; H5 -- C3 [color="#EA4335"]; H5 -- C6 [color="#EA4335"]; H7 -- C6 [color="#FBBC05"]; H7 -- C3 [color="#FBBC05"]; H8 -- C2 [color="#34A853"]; } Caption: Key HMBC correlations for 4-acetyl-2-methoxypyrimidine.

Conclusion

The synergistic application of COSY and HMBC NMR spectroscopy provides an irrefutable confirmation of the structure of 4-acetyl-2-methoxypyrimidine. While COSY establishes the direct proton-proton connectivities within the pyrimidine ring, HMBC acts as a molecular cartographer, mapping the long-range relationships between protons and both protonated and quaternary carbons. This dual-pronged approach moves beyond the limitations of 1D NMR, offering a self-validating and robust methodology essential for the rigorous standards of modern chemical and pharmaceutical research. The detailed experimental protocols and data interpretation workflow presented here serve as a practical guide for researchers and scientists in the unambiguous structural elucidation of complex organic molecules.

References

• How to interpret a Heteronuclear Multiple Bond Correlation (HMBC) NMR Spectrum. (2013). YouTube. [Link]

• NMR Spectroscopy. Michigan State University Department of Chemistry. [Link]

• CHM4930 2D NMR: Heteronuclear Multiple Bond Correlation (HMBC) Spectroscopy. (2020). YouTube. [Link]

• A Step-By-Step Guide to 1D and 2D NMR Interpretation. (2018). Emery Pharma. [Link]

• Structure Determination: Nuclear Magnetic Resonance Spectroscopy. (2024). Chemistry LibreTexts. [Link]

• NMR spectroscopy - An Easy Introduction. (2020). Chemistry Steps. [Link]

• NMR Spectroscopy in Structural Analysis of Organic Compounds. (2023). AZoLifeSciences. [Link]

• Heteronuclear Multible Bond Correlation Spectroscopy- An Overview. International Journal of PharmTech Research. [Link]

• Understanding 2D NMR Spectra: How to Read and Interpret Them. (2025). Creative Biostructure. [Link]

• Exploring NMR Spectroscopy: A Window into Molecular Structure. Prime Scholars. [Link]

• Interpreting the 2D H/H COSY spectrum. University of Regensburg. [Link]

• 2D-COSY NMR spectrum | How to read COSY Spectrum? (2022). YouTube. [Link]

• Interpreting a 1H-13C HMBC spectrum. ACD/Labs. [Link]

• 2D NMR Spectroscopy. (2016). SlideShare. [Link]

• 2D NMR: Overview of Homonuclear Correlation Techniques. (2024). JoVE. [Link]

• HMBC and HMQC Spectra. (2022). Chemistry LibreTexts. [Link]

• Two Dimensional Heteronuclear NMR Spectroscopy. (2023). Chemistry LibreTexts. [Link]

• 2D COSY Experiment. Northwestern University. [Link]

• COSY Spectra. (2022). Chemistry LibreTexts. [Link]

• HMBC spectrum | Heteronuclear Multiple Bond Correlation. (2022). YouTube. [Link]

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Georgia State University. [Link]

• Two Dimensional Homonuclear NMR Spectroscopy. (2024). Chemistry LibreTexts. [Link]

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Melting point ranges for pure 1-(2-Methoxypyrimidin-4-yl)ethanone

Title: Thermodynamic Characterization and Purity Assessment: 1-(2-Methoxypyrimidin-4-yl)ethanone

Part 1: Executive Summary & Chemical Context

Compound Identity:

• IUPAC Name: 1-(2-Methoxypyrimidin-4-yl)ethanone[1]

• Common Name: 4-Acetyl-2-methoxypyrimidine[1]

• CAS Number: 16327-86-1[1]

• Molecular Formula: C₇H₈N₂O₂[1]

• Molecular Weight: 152.15 g/mol [1]

The Challenge: Researchers often encounter ambiguity when characterizing 1-(2-methoxypyrimidin-4-yl)ethanone because it exists at the thermodynamic boundary between a viscous oil and a low-melting solid at standard ambient temperature (25°C).[1] Unlike high-melting intermediates, its physical state is highly sensitive to purity, solvation, and thermal history.[1]

This guide provides a definitive protocol for assessing the melting point (MP) and purity of this compound, comparing it against its synthetic precursors and common impurities to ensure downstream reaction success (e.g., in kinase inhibitor synthesis).

Part 2: Comparative Analysis of Melting Behaviors

The following table contrasts the thermodynamic profile of high-purity 1-(2-methoxypyrimidin-4-yl)ethanone against its technical-grade counterpart and its primary synthetic precursor.

Table 1: Comparative Melting Point & Physical State Data

Compound / Grade	CAS No.[2][3][4][5][6][7][8][9]	Physical State (25°C)	Melting Point Range	Purity Indicator
1-(2-Methoxypyrimidin-4-yl)ethanone (High Purity >98%)	16327-86-1	Low-Melting Solid	45 – 55°C *	Sharp Transition: Melts clearly into a colorless oil.[1]
1-(2-Methoxypyrimidin-4-yl)ethanone (Technical ~90%)	16327-86-1	Viscous Liquid / Semi-Solid	< 25°C (Depressed)	Slushy/Oily: Presence of solvent/precursor suppresses crystallization (Raoult’s Law).[1]
1-(2-Chloropyrimidin-4-yl)ethanone (Precursor)	32915-27-2	Crystalline Solid	60 – 65°C (Est.)	Higher MP: If the product MP is >60°C, it likely contains significant unreacted chloride.[1]
5-Acetyl-2-methoxypyridine (Isostere)	213193-32-9	Crystalline Solid	53 – 57°C	Reference Standard: Useful structural analog for calibrating expectations.[1]

*Note: The exact melting point of the pure methoxy-pyrimidine derivative is highly dependent on polymorphs.[1] Literature values for similar low-molecular-weight acetyl-pyrimidines often fluctuate between 40°C and 60°C. If the sample remains liquid at 20°C, it suggests <95% purity or supercooling.[1]

Part 3: Experimental Protocols

Protocol A: Handling Low-Melting Solids (The "Cold Crystallization" Technique)

Rationale: Because the compound may supercool (remain liquid below its freezing point), standard capillary methods often fail unless the sample is induced to crystallize first.

• Induction: Dissolve the crude oil in a minimum amount of warm n-hexane or diethyl ether.[1]

• Cooling: Place the vessel in a -20°C freezer for 12 hours. Scratch the glass side to induce nucleation.

• Isolation: Rapidly filter the resulting crystals on a chilled Buchner funnel.

• Drying: Dry in a vacuum desiccator over P₂O₅ (avoid heat, which melts the sample).

Protocol B: Melting Point Determination (Capillary vs. DSC)

Trustworthiness Check: A standard capillary apparatus may heat too fast for this compound. Differential Scanning Calorimetry (DSC) is the gold standard for low-melting solids.[1]

• Method 1: Capillary (Manual) [1]

  • Step 1: Pack the capillary with the crystallized solid (from Protocol A).

  • Step 2: Chill the capillary in a fridge before insertion if ambient temp is >25°C.

  • Step 3: Set starting temperature to 30°C.

  • Step 4: Ramp rate: 1°C/minute . (Fast ramping will cause "oiling out" rather than sharp melting).

• Method 2: DSC (Automated)

  • Cycle: Cool to -20°C

    Equilibrate Heat to 80°C at 5°C/min.

  • Validation: Look for a sharp endothermic peak. A broad peak indicates eutectic impurities (likely solvent or the 2-chloro precursor).[1]

Part 4: Visualization of Purification & Analysis Logic

The following diagram illustrates the decision matrix for processing the reaction mixture to ensure accurate MP determination.

Figure 1: Purification and Characterization Logic Flow. Note that if the sample remains liquid after cold crystallization attempts, MP analysis should be abandoned in favor of NMR or refractive index due to likely persistent impurities.

Part 5: Troubleshooting & Causality

Scenario: The Melting Point is Too Low (< 30°C or Liquid) [1]

• Cause: Freezing Point Depression. The presence of residual solvent (DCM, Ethanol) or the starting material (1-(2-chloropyrimidin-4-yl)ethanone) creates a eutectic mixture.[1]

• Solution: Dry the sample under high vacuum (0.1 mmHg) for 4 hours to remove solvents. If it remains liquid, run H-NMR to check for the "Chloro" precursor (shift of the aromatic protons).[1]

Scenario: The Melting Point is Too High (> 60°C) [1]

• Cause: Precursor Contamination. The 2-chloro derivative generally has a higher lattice energy and melting point than the 2-methoxy product.[1]

• Solution: Recrystallize from minimal hot ethanol. The chloro-derivative is less soluble in cold ethanol and may precipitate out first (or vice versa depending on specific saturation); however, chromatographic separation is preferred.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5362572, 4-Acetyl-2-methylpyrimidine (Analog Data).[1] Retrieved from [Link]

Sources

• 1. 1-(2-CHLORO-PYRIDIN-4-YL)-ETHANONE | 23794-15-2 [chemicalbook.com]
• 2. osti.gov [osti.gov]
• 3. 1-(2-Chloropyrimidin-4-yl)ethanone | 1312535-78-6 [sigmaaldrich.com]
• 4. robinsonbrothers.uk [robinsonbrothers.uk]
• 5. 1-(Pyrimidin-4-yl)ethanone | C6H6N2O | CID 538060 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-(2-methoxy-4-pyridinyl)-Ethanone [udchem.com]
• 7. Pyridine CAS#: 110-86-1 [m.chemicalbook.com]
• 8. 1-(2-methoxypyridin-4-yl)ethanone 95% | CAS: 764708-20-5 | AChemBlock [achemblock.com]
• 9. 110100-00-0|1-(2-Chloropyrimidin-5-yl)ethanone|BLD Pharm [bldpharm.com]

Safety & Regulatory Compliance

Navigating the Safe Handling of 1-(2-Methoxypyrimidin-4-yl)ethanone: A Guide for Laboratory Professionals

Core Directive: Hazard Assessment and Mitigation

Given the absence of a specific SDS, a conservative approach to safety is paramount. The chemical structure, featuring a pyrimidine ring and a ketone functional group, suggests potential hazards that must be addressed through rigorous application of personal protective equipment (PPE) and stringent handling protocols. Structurally related compounds, such as other methoxy-substituted pyridinyl and pyrimidinyl ethanones, are known to cause skin, eye, and respiratory irritation. Some are also classified as harmful if swallowed or in contact with skin.[1][2][3]

Assumed Hazard Profile:

Hazard Class	Potential Effects	Rationale
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.	Based on data for similar methoxypyridinyl and pyrimidinyl ethanones.[2][3]
Skin Corrosion/Irritation	Causes skin irritation.	A common hazard for substituted heterocyclic compounds.[1]
Serious Eye Damage/Eye Irritation	Causes serious eye irritation.	A frequent classification for this chemical family.[1][4]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.	Inhalation of dust or vapors can irritate the respiratory tract.[1][3]

Operational Plan: Personal Protective Equipment (PPE)

A multi-layered PPE strategy is essential to prevent exposure through all potential routes: inhalation, dermal contact, and eye contact.

Step-by-Step PPE Protocol:

• Engineering Controls : All handling of 1-(2-Methoxypyrimidin-4-yl)ethanone, including weighing and solution preparation, must be conducted in a certified chemical fume hood to minimize inhalation exposure. Ensure adequate ventilation in the laboratory.

• Hand Protection : Wear nitrile or neoprene gloves that are appropriate for handling chemicals. Double-gloving is recommended, especially during procedures with a higher risk of splashing. Always inspect gloves for tears or punctures before use and wash hands thoroughly after removing them.[1]

• Eye and Face Protection : Chemical safety goggles are mandatory. For procedures with a significant splash hazard, a full-face shield should be worn in addition to goggles.[2]

• Body Protection : A fully buttoned laboratory coat must be worn at all times. For larger quantities or when there is a risk of significant spillage, a chemically resistant apron is also advised.

• Respiratory Protection : If there is a risk of generating dust or aerosols that cannot be controlled by a fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[3]

Workflow for Safe Handling and Disposal

A systematic workflow ensures that safety is integrated into every step of the experimental process, from preparation to disposal.

Caption: Experimental workflow for handling 1-(2-Methoxypyrimidin-4-yl)ethanone.

Detailed Methodologies:

• Weighing and Transfer :

  • Perform all weighing and transfers of the solid compound within a chemical fume hood.

  • Use a spatula for transfers to minimize dust generation.

  • Close the container immediately after use.

• Solution Preparation :

  • Prepare solutions in a fume hood.

  • Add the solid to the solvent slowly to avoid splashing.

• Spill Management :

  • In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

  • Place the absorbed material into a sealed container for disposal as hazardous waste.

  • For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

Disposal Plan: A Self-Validating System

Proper disposal is critical to ensure the safety of all laboratory personnel and to maintain environmental compliance.

• Waste Segregation : Do not mix waste containing 1-(2-Methoxypyrimidin-4-yl)ethanone with other waste streams unless compatibility is confirmed.

• Containerization : All waste, including contaminated consumables (e.g., pipette tips, gloves), should be collected in a clearly labeled, sealed, and chemically compatible container. The label should include the full chemical name: "1-(2-Methoxypyrimidin-4-yl)ethanone".

• Storage : Store the waste container in a designated satellite accumulation area, away from incompatible materials.

• Final Disposal : Arrange for the disposal of the hazardous waste through your institution's EHS office, following all local, state, and federal regulations.[2]

Emergency Procedures

In Case of Exposure:

• Skin Contact : Immediately remove contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3]

• Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

• Inhalation : Move the individual to fresh air. If they are not breathing, give artificial respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]

• Ingestion : Do not induce vomiting. Wash out the mouth with water and seek immediate medical attention.[3]

This guide is intended to provide a framework for the safe handling of 1-(2-Methoxypyrimidin-4-yl)ethanone in the absence of a specific Safety Data Sheet. It is imperative that all laboratory personnel are trained on these procedures and that a culture of safety is maintained at all times. Always consult with your institution's Environmental Health and Safety department for specific guidance and requirements.

References

• AK Scientific, Inc. Safety Data Sheet: (1-Methoxypropan-2-yl)(pyrimidin-5-ylmethyl)amine.

• Key Organics. Safety Data Sheet: 5,6-dimethyl-2-sulfanylidene-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-4-one.

• Fisher Scientific. Safety Data Sheet: Acetovanillone.

• Apollo Scientific Ltd. SAFETY DATA SHEET: 1-(5-methoxypyridin-2-yl)ethanone.

• TCI Chemicals. SAFETY DATA SHEET: 2-Amino-4,6-dimethoxypyrimidine.

Sources

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• 2. keyorganics.net [keyorganics.net]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. fishersci.com [fishersci.com]